4-Chloro-2-(1,1-difluoroethyl)pyridine

• CAS: 1644386-39-9

Core Science & Biosynthesis

The Strategic Incorporation of 1,1-Difluoroethyl Pyridines: Enhancing Drug-like Properties

An In-depth Technical Guide for Drug Development Professionals

Abstract

The strategic incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate physicochemical and pharmacokinetic properties.[1][2] Among the vast arsenal of fluorinated motifs, the 1,1-difluoroethyl group, particularly when appended to a pyridine scaffold, has emerged as a highly valuable substituent. Pyridine and its derivatives are privileged structures in drug discovery, appearing in a multitude of FDA-approved drugs across various therapeutic areas.[3][4][5] This guide provides an in-depth technical analysis of the 1,1-difluoroethyl substituted pyridine moiety, elucidating its role as a bioisostere and its profound impact on lipophilicity, basicity, metabolic stability, and molecular conformation. We will explore the underlying chemical principles, present actionable data, detail synthetic methodologies, and provide a framework for its rational application in drug design programs.

The 1,1-Difluoroethyl Group as a Methoxy Bioisostere

A primary application of the 1,1-difluoroethyl group is as a bioisostere for the methoxy group, a common substituent that, despite its utility in exploring structure-activity relationships (SAR), often introduces a metabolic liability through O-dealkylation.[6][7] Bioisosterism, the replacement of a functional group with another that retains similar biological activity, is a key strategy for lead optimization.[8][9] The 1,1-difluoroethyl group serves as a non-classical bioisostere of the methoxy group, mimicking its steric and electronic features while offering significant advantages.[6][7]

The substitution of the ether oxygen with a difluoromethylene (CF2) unit creates a motif that is sterically similar to the methoxy group but is electronically distinct and, crucially, resistant to the oxidative metabolic pathways that cleave aryl ethers.[6][10][11]

Fig. 1: Bioisosteric relationship between methoxy and 1,1-difluoroethyl groups.

Modulation of Core Physicochemical Properties

The introduction of the 1,1-difluoroethyl group onto a pyridine ring profoundly alters key physicochemical properties that govern a molecule's pharmacokinetic and pharmacodynamic profile.

Lipophilicity (LogP/LogD)

Lipophilicity is a critical parameter for membrane permeability and overall ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties.[12] While fluorination often increases lipophilicity, the effect of the 1,1-difluoroethyl group is highly context-dependent and can be counterintuitive.[13] For ionizable molecules like pyridines, the distribution coefficient (LogD) at physiological pH (typically 7.4) is a more relevant descriptor than the partition coefficient (LogP).[14]

The two fluorine atoms create a strong dipole, which can increase interactions with polar environments, sometimes leading to a decrease in lipophilicity compared to its non-fluorinated ethyl analogue. For instance, in one study of 2-substituted thio-pyridines, the 1,1-difluoroethyl derivative (SCF₂CH₃) exhibited a lower LogD7.4 (1.82) than its non-fluorinated parent ethyl compound (SCH₂CH₃, LogD7.4 = 2.26).[13] This highlights the nuanced electronic effects at play, where intramolecular interactions can modulate the overall molecular surface polarity.

Table 1: Comparative Lipophilicity Data of Substituted Pyridines

Parent Substituent (on Pyridine)	LogD7.4	1,1-Difluoroethyl Analogue	LogD7.4	Reference
-S-CH₂CH₃	2.26	-S-CF₂CH₃	1.82	[13]

| -SO₂-CH₂CH₃ | -0.07 | -SO₂-CF₂CH₃ | 0.79 |[13] |

Causality Insight: The observed changes in LogD are a balance between the increased hydrophobic surface area from replacing C-H with C-F bonds and the introduction of strong C-F dipoles that can alter solvation and intramolecular conformations.[13] The specific vector and magnitude of these dipoles relative to the pyridine ring and other functional groups determine the net effect on lipophilicity.

Basicity (pKa)

The pyridine nitrogen atom provides a key site for hydrogen bonding with biological targets and influences aqueous solubility. The 1,1-difluoroethyl group is a strong electron-withdrawing group due to the high electronegativity of fluorine. This inductive effect significantly reduces the electron density on the pyridine ring, thereby decreasing the basicity of the ring nitrogen and lowering its pKa.

Table 2: Impact of Fluorination on Pyridine Basicity

Compound	pKa of Conjugate Acid	Rationale
Pyridine	5.23[15]	Baseline
3-(1,1-Difluoroethyl)pyridine	~3-4 (Predicted)	Strong inductive electron withdrawal by the CF₂ group destabilizes the pyridinium cation.

| 4-(1,1-Difluoroethyl)pyridine | ~3-4 (Predicted) | Strong inductive effect reduces electron density at the nitrogen, lowering basicity. |

Causality Insight: A lower pKa means the pyridine will be less protonated at physiological pH. This can have several consequences:

• Reduced Target Affinity: If the protonated pyridinium ion is critical for a salt-bridge interaction with the target, a lower pKa could reduce potency.

• Increased Permeability: The neutral form of a drug is generally more membrane-permeable. A lower pKa increases the population of the neutral species at a given pH, which can enhance cell penetration.[14]

• Altered Solubility: Reduced basicity can lead to lower aqueous solubility at acidic pH values.

Conformational Effects

Unlike the generally planar methoxy group, the 1,1-difluoroethyl group introduces a distinct three-dimensional conformation. There is a conformational preference that places the terminal methyl group out of the plane of the aromatic ring.[6][7] This gauche effect can be critical for optimizing binding interactions within a protein pocket, potentially accessing new binding space or avoiding steric clashes that a planar methoxy group might encounter.

Enhancing Metabolic Stability

One of the most compelling reasons to employ the 1,1-difluoroethyl group is to enhance metabolic stability.[10][11] Aryl ethers and alkyl groups are common metabolic "soft spots," susceptible to oxidation by cytochrome P450 (CYP) enzymes.[16]

The 1,1-difluoroethyl group provides a robust metabolic shield:

• Blocking O-Dealkylation: As a bioisostere for a methoxy group, it directly replaces the metabolically labile ether linkage.[6][7]

• Preventing Benzylic Oxidation: The C-F bonds are significantly stronger than C-H bonds, and the CF₂ group is not susceptible to the hydroxylation that would occur at an analogous benzylic CH₂ position.[1]

Fig. 2: The 1,1-difluoroethyl group acts as a metabolic shield against oxidative degradation.

In studies of related motifs, such as aryl-S-CF₂CH₃, metabolism occurs via oxidation at the sulfur atom to form the sulfoxide and sulfone, but there is no evidence of defluorination, underscoring the stability of the difluoroalkyl group itself.[17][18][19]

Synthetic Methodologies

The synthesis of 1,1-difluoroethyl pyridines has historically been challenging, often requiring multi-step sequences starting from a ketone precursor and using harsh fluorinating agents like diethylaminosulfur trifluoride (DAST).[6][7] However, recent advances in radical chemistry have provided more direct and late-stage applicable methods.

A state-of-the-art approach involves the direct C-H functionalization of pyridines using sulfinate salts, such as sodium 1,1-difluoroethanesulfinate (DFES-Na), under photoredox or thermal conditions.[6][7] This method allows for the direct installation of the desired group onto the heterocycle, which is highly advantageous in drug discovery.

Experimental Protocol: Direct C-H Difluoroethylation of a Pyridine Derivative

This protocol is a representative example based on modern radical addition methodologies.[6][7]

Objective: To install a 1,1-difluoroethyl group at a specific C-H position of a substituted pyridine.

Materials:

• Substituted Pyridine (1.0 equiv)

• Sodium 1,1-difluoroethanesulfinate (DFES-Na) (2.0-3.0 equiv)

• Oxidant (e.g., (NH₄)₂S₂O₈ or t-BuOOH) (2.0-3.0 equiv)

• Solvent (e.g., Dichloroethane (DCE) / H₂O mixture)

• Nitrogen or Argon atmosphere

Procedure:

• To a reaction vessel, add the substituted pyridine (1.0 equiv) and DFES-Na (2.5 equiv).

• Purge the vessel with an inert atmosphere (N₂ or Ar) for 10-15 minutes.

• Add the degassed solvent system (e.g., DCE/H₂O 1:1 v/v).

• Begin vigorous stirring and heat the reaction mixture to the desired temperature (e.g., 80 °C).

• Add the oxidant (e.g., (NH₄)₂S₂O₈) portion-wise or as a solution over 1 hour.

• Monitor the reaction progress by TLC or LC-MS. The reaction may take 4-24 hours.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the aqueous phase with an organic solvent (e.g., Ethyl Acetate, 3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired 1,1-difluoroethyl substituted pyridine.

Self-Validation and Trustworthiness: This protocol relies on a well-established radical-mediated C-H functionalization pathway. The progress can be reliably monitored by standard analytical techniques (LC-MS) to check for consumption of starting material and formation of the product with the expected mass (+82 Da). The final product's identity and purity must be confirmed by ¹H, ¹³C, and ¹⁹F NMR spectroscopy and high-resolution mass spectrometry.

Fig. 3: General experimental workflow for the synthesis of 1,1-difluoroethyl pyridines.

Conclusion and Strategic Outlook

The 1,1-difluoroethyl substituted pyridine is more than just another fluorinated motif; it is a sophisticated tool for solving specific, and common, problems in drug discovery. Its primary strengths lie in its ability to act as a metabolically robust bioisostere for the methoxy group, its capacity to fine-tune basicity and lipophilicity, and its unique conformational influence. By strategically replacing a metabolically weak methoxy group with a 1,1-difluoroethyl moiety, medicinal chemists can often improve a compound's half-life and overall pharmacokinetic profile without sacrificing, and sometimes even enhancing, potency. The advent of modern synthetic methods for direct C-H functionalization further increases the accessibility and appeal of this valuable building block. As drug discovery programs continue to demand molecules with highly optimized and resilient properties, the rational application of the 1,1-difluoroethyl pyridine will undoubtedly play an expanding role in the development of next-generation therapeutics.

References

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• Al-Suhaimi, K. M., et al. (2020). A simple method for the synthesis of N-difluoromethylated pyridines and 4-pyridones/quinolones by using BrCF2COOEt as the difluoromethylation reagent. RSC Advances, 10(51), 30485-30493. Available from: [Link]

• Al-Suhaimi, K. M., et al. (2020). A simple method for the synthesis of N-difluoromethylated pyridines and 4-pyridones/quinolones by using BrCF2COOEt as the difluo. SciSpace. Available from: [Link]

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• Coe, S. (2022). Bioisosteres that influence metabolism. Hypha Discovery Blogs. Available from: [Link]

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• NINGBO INNO PHARMCHEM CO.,LTD. (2026). The Role of Pyridine Intermediates in Modern Drug Discovery. inno-pharmchem.com. Available from: [Link]

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• Ali, A., et al. (2025). Recent Advances in the Biological Profiles of Fluorine-Containing Pyridine and its Derivatives: A Brief Overview. Current Medicinal Chemistry. Available from: [Link]

• Tota, M. R., et al. (2019). Fluorine-containing substituents: metabolism of the α,α-difluoroethyl thioether motif. Beilstein Journal of Organic Chemistry, 15, 1442-1449. Available from: [Link]

• Xu, P., Wang, Z., Guo, S. M., & Studer, A. (2025). (PDF) Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch. ResearchGate. Available from: [Link]

• Singh, U. P., & Singh, P. (2022). Pyridine: the scaffolds with significant clinical diversity. RSC Advances, 12(23), 14382-14407. Available from: [Link]

• Tota, M. R., et al. (2019). Fluorine-containing substituents: metabolism of the α,α-difluoroethyl thioether motif. Beilstein Journal of Organic Chemistry, 15, 1442-1449. Available from: [Link]

• Drug Hunter. (2025). Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. drughunter.com. Available from: [Link]

• ResearchGate. (2025). Examples of compounds derived from pyridine where antiproliferative... ResearchGate. Available from: [Link]

• ACD/Labs. Lipophilicity Descriptors: Understanding When to Use LogP & LogD. acdlabs.com. Available from: [Link]

• Roda, G., et al. (2023). FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022. International Journal of Molecular Sciences, 24(9), 7728. Available from: [Link]

• Kumar, S., et al. (2024). A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. RSC Medicinal Chemistry, 15(2), 335-364. Available from: [Link]

• Tsantili-Kakoulidou, A., & Demopoulos, V. J. (2021). Drug-like Properties and Fraction Lipophilicity Index as a combined metric. ADMET & DMPK, 9(3), 177-190. Available from: [Link]

• Vrakas, D., et al. (2025). Lipophilicity Screening of Novel Drug-like Compounds and Comparison to cLogP. Journal of Chromatography A. Available from: [Link]

• Kim, S. Y., & Kim, S. H. (2006). Facile One-Pot Synthesis of N-Difluoromethyl-2-pyridone Derivatives. Organic Letters, 8(17), 3749-3752. Available from: [Link]

• Prakash, G. K. S., et al. (2010). Difluoromethyl 2-Pyridyl Sulfone: A New gem-Difluoroolefination Reagent for Aldehydes and Ketones. Organic Letters, 12(4), 812-815. Available from: [Link]

• PubChem. [5-(1,1-difluoroethyl)pyridin-2-yl]methanol. PubChem. Available from: [Link]

• Wikipedia. (2024). Pyridine. Wikipedia. Available from: [Link]

• Prakash, G. K. S., et al. (2010). Difluoromethyl 2-Pyridyl Sulfone: A New gem-Difluoroolefination Reagent for Aldehydes and Ketones. Organic Letters, 12(4), 812-815. Available from: [Link]

• Caron, K. M., & Kennemur, J. G. (2022). Perfluoropyridine: Discovery, Chemistry, and Applications in Polymers and Material Science. Polymers, 14(5), 950. Available from: [Link]

• Shimizu, M., & Hiyama, T. (2022). syntheses of fluorine-containing heterocyclic compounds via direct and indirect methods using difluorocarbenes. Chemical Society Reviews, 51(18), 7792-7811. Available from: [Link]

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• 3. The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyridine: the scaffolds with significant clinical diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sioc.cas.cn [sioc.cas.cn]
• 7. Direct Synthesis of Fluorinated Heteroarylether Bioisosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 8. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 9. drughunter.com [drughunter.com]
• 10. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chemrxiv.org [chemrxiv.org]
• 12. Lipophilicity Modulations by Fluorination Correlate with Membrane Partitioning - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 14. acdlabs.com [acdlabs.com]
• 15. Pyridine - Wikipedia [en.wikipedia.org]
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• 17. researchgate.net [researchgate.net]
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• 19. BJOC - Fluorine-containing substituents: metabolism of the α,α-difluoroethyl thioether motif [beilstein-journals.org]

Navigating the Fluorine Frontier: A Technical Guide to 2-(1,1-Difluoroethyl)pyridine Building Blocks

Executive Summary

The 1,1-difluoroethyl group (

) has emerged as a high-value bioisostere in modern medicinal chemistry, offering a strategic balance between lipophilicity modulation and metabolic stability.[1] Unlike the simple ethyl group, the gem-difluoro substitution blocks benzylic oxidation while modulating the of the adjacent pyridine nitrogen via the inductive electron-withdrawing effect of fluorine.

This technical guide provides a comprehensive analysis of the commercial availability, synthetic access, and application of 2-(1,1-difluoroethyl)pyridine building blocks. It is designed to support "Make vs. Buy" decisions for drug discovery programs.

Part 1: The Strategic Value (Physicochemical Profile)

The incorporation of a 2-(1,1-difluoroethyl) moiety into a pyridine scaffold alters the physicochemical landscape of the molecule in three critical ways:

• Basicity Modulation: The strong electron-withdrawing nature of the

  group (Hammett ) significantly lowers the basicity of the pyridine nitrogen. This reduces the risk of hERG channel inhibition and improves membrane permeability by increasing the fraction of neutral species at physiological pH.

• Metabolic Blocking: The C–F bond (approx. 116 kcal/mol) is significantly stronger than the C–H bond. Replacing a benzylic methylene (

  ) with a difluoromethylene ( ) blocks cytochrome P450-mediated oxidative dealkylation at the benzylic position.

• Lipophilicity (

  ): The group acts as a "lipophilic spacer," often increasing compared to a carbonyl isostere, but with different polarity vectors than a simple ethyl group.

Part 2: Commercial Landscape (The "Buy" Strategy)

The commercial market has shifted from raw reagents to pre-functionalized building blocks. Sourcing these intermediates allows medicinal chemists to bypass the hazardous deoxofluorination steps required to install the

group.

Key Building Block Categories

The following classes of building blocks are currently available from major suppliers (e.g., Enamine, Sigma-Aldrich, Combi-Blocks, Apollo Scientific).

Table 1: Commercially Available 2-(1,1-Difluoroethyl)pyridine Scaffolds

Category	Structure Description	Typical CAS	Application	Availability Status
Core Scaffold	2-(1,1-difluoroethyl)pyridine	110860-73-6	Reference standard; Starting material for C-H activation.	High (Stock)
Halides (Electrophiles)	2-Chloro-4-(1,1-difluoroethyl)pyridine	1204295-63-5	Suzuki/Buchwald coupling partner.	High (Stock)
Halides (Electrophiles)	2-Bromo-5-(1,1-difluoroethyl)pyridine	1211521-60-6	Late-stage diversification via cross-coupling.	Medium (Stock/Lead time)
Amines (Nucleophiles)	2-(1,1-difluoroethyl)pyridin-3-amine	2271475-31-9	Amide coupling; Urea formation.	Medium (Make-on-Demand)
Boronates	(2-(1,1-difluoroethyl)pyridin-4-yl)boronic acid	Varies	Suzuki coupling (Nucleophilic partner).	Low (Often unstable; esters preferred)

Supply Chain Insight: "Make-on-Demand"

A significant portion of the substituted pyridine blocks (e.g., those with additional methyl, methoxy, or nitrile groups) are listed as "Make-on-Demand" (MADE) by vendors like Enamine.

• Implication: Lead times are typically 2–4 weeks rather than 24 hours.

• Purity: These are usually synthesized via parallel library protocols, guaranteeing >95% purity by LCMS/NMR.

Part 3: Synthetic Access (The "Make" Protocols)

When specific substitution patterns are unavailable commercially, the 1,1-difluoroethyl group must be installed de novo. Two primary routes exist: Classical Deoxofluorination and Modern Metal-Catalyzed Difluoroalkylation.

Workflow Visualization: Make vs. Buy Decision Tree

Figure 1: Decision logic for sourcing 1,1-difluoroethyl pyridine intermediates. Route A involves hazardous reagents; Route B is the modern catalytic alternative.

Protocol A: Classical Deoxofluorination (Hazardous)

Target: Conversion of 2-acetylpyridine to 2-(1,1-difluoroethyl)pyridine. Reagent: DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor.[2][3]

Safety Warning: DAST is thermally unstable and can detonate upon heating. Reactions must be kept below 50°C. Do not perform on >10g scale without blast shielding.

• Setup: In a dry flask under

  , dissolve 2-acetylpyridine (1.0 eq) in anhydrous DCM (Dichloromethane). Cool to 0°C.

• Addition: Add DAST (2.0 eq) dropwise. Note: Exothermic reaction.

• Reaction: Allow to warm to RT and stir for 12–16 hours.

• Quench: Pour slowly into saturated aqueous

  at 0°C. Caution: Vigorous evolution.

• Isolation: Extract with DCM, dry over

  , and concentrate. Purify via silica gel chromatography (Hexane/EtOAc).

Protocol B: Nickel-Catalyzed Difluoroalkylation (Modern)

Target: Installation of

onto an aryl boronic acid.[1] Reagents: (Industrial refrigerant gas, inexpensive), Nickel catalyst.[1][4]

This method avoids DAST and uses stable aryl boronic acids.

• Catalyst:

  (10 mol%) + Ligand (e.g., dtbbpy).

• Reactants: Aryl Boronic Acid (1.0 eq) +

  (excess gas or solution).

• Reductant: Manganese powder (Mn) or TDAE.

• Conditions: DMF, 60°C.

• Mechanism: Proceeds via a Ni(I)/Ni(III) cycle involving a difluoroethyl radical species.

Part 4: Application Protocol (Suzuki-Miyaura Coupling)

The most common utilization of these building blocks is in palladium-catalyzed cross-coupling. The electron-deficient nature of the pyridine ring facilitates oxidative addition, making 2-halo-pyridines excellent electrophiles.

Standard Operating Procedure (SOP)

Reaction: Coupling of 2-Bromo-5-(1,1-difluoroethyl)pyridine with Phenylboronic acid.

• Reagents:

  • Halide: 1.0 eq

  • Boronic Acid: 1.2 eq

  • Catalyst:

    (5 mol%)

  • Base:

    (2.0 M aqueous solution, 3.0 eq)

  • Solvent: 1,4-Dioxane (degassed).

• Procedure:

  • Charge solid reagents into a microwave vial.

  • Evacuate and backfill with Argon (3x).

  • Add Dioxane and aqueous Base.[5]

  • Heat to 90°C for 4–12 hours (or 110°C for 30 min in microwave).

• Workup: Filter through Celite, dilute with EtOAc, wash with water/brine.

• Purification: Flash chromatography.

Mechanistic Pathway[6][7]

Figure 2: Catalytic cycle for the Suzuki coupling of difluoroethyl-pyridine halides. The oxidative addition step is generally fast due to the electron-poor pyridine ring.

References

• Organic Synthesis. Alcohol to Fluoro / Carbonyl to Difluoro using DAST. Available at: [Link]

• National Institutes of Health (PMC). 1,1-Difluoroethyl chloride (CH3CF2Cl), a novel difluoroalkylating reagent for 1,1-difluoroethylation of arylboronic acids. Available at: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available at: [Link]

Sources

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• 3. sioc.cas.cn [sioc.cas.cn]
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Protocols & Analytical Methods

Reagents for gem-difluorination of heteroaromatic ketones

Application Note: Strategic gem-Difluorination of Heteroaromatic Ketones

Part 1: Executive Summary & Scientific Rationale

In modern drug discovery, the gem-difluoromethylene (

) moiety is a privileged bioisostere for the carbonyl group ( ) and the ether oxygen ( ). It reduces metabolic liability by blocking oxidative sites (e.g., P450 oxidation) while modulating lipophilicity ( ) and pKa due to the high electronegativity of fluorine.

However, introducing this group into heteroaromatic ketones (e.g., acyl-pyridines, quinolines, imidazoles) presents a specific synthetic challenge: Lewis Base Deactivation .

The Core Problem: Most deoxyfluorination reagents (DAST, Deoxo-Fluor™, XtalFluor®) rely on an electrophilic sulfur center. Heteroaromatic substrates containing basic nitrogens act as nucleophiles, attacking the sulfur reagent to form stable, unreactive N-S adducts. This halts the desired reaction and often leads to decomposition.

This guide provides a strategic framework to bypass these limitations using modern reagent classes and modified protocols.

Part 2: Reagent Selection Landscape

The choice of reagent must balance reactivity, thermal stability, and tolerance of Lewis basic sites.

Reagent	Chemical Name	Physical State	Thermal Stability	Key Advantage	Heterocycle Compatibility
DAST	Diethylaminosulfur trifluoride	Liquid	Low (<50°C)	Historical standard; high reactivity.	Poor. Explodes/decomposes if heated; reacts with N-bases.
Deoxo-Fluor™	Bis(2-methoxyethyl)aminosulfur trifluoride	Liquid	Moderate (<80°C)	More stable than DAST; less elimination byproducts.	Moderate. Requires Lewis Acid additives for N-heterocycles.
XtalFluor-E®	(Diethylamino)difluorosulfonium tetrafluoroborate	Solid (Salt)	High (>100°C)	Non-fuming; does not generate free HF spontaneously.	Good. Controlled HF release via promoters ( ).
Fluolead™	4-tert-Butyl-2,6-dimethylphenylsulfur trifluoride	Solid	Very High (>150°C)	Resists hydrolysis; handles high temps for deactivated ketones.	Excellent. Steric bulk protects S-center from N-attack.

Part 3: Decision Logic & Mechanism

Reagent Selection Decision Tree

Caption: Decision matrix for selecting fluorinating agents based on substrate basicity and scale.

Mechanism of Failure & Success

The reaction proceeds via an

-like pathway involving a carbocation intermediate.

• Activation: The ketone oxygen attacks the sulfur center.

• Elimination: A leaving group (fluoride/amide) departs, forming an oxy-sulfonium intermediate.

• Nucleophilic Attack: Fluoride attacks the carbocationic carbon.

• Repeat: The process repeats to replace the second bond.

The Heteroatom Pitfall: If a pyridine nitrogen is present, it attacks the sulfur before the ketone oxygen can, forming a dead-end salt.

• The Fix: Add

  or to protonate/complex the nitrogen, rendering it non-nucleophilic, allowing the ketone to react with the sulfur reagent.

Part 4: Detailed Experimental Protocols

Safety Warning (Critical)

• HF Generation: All these reactions generate anhydrous Hydrogen Fluoride (HF) in situ. HF is a contact poison causing deep tissue necrosis and bone decalcification.

• Glassware: HF etches glass. Use Teflon (PFA/FEP) or Polypropylene vessels for reactions involving high HF concentrations. For standard glass setups, quench immediately and thoroughly.

• PPE: Double gloving (Nitrile + Neoprene), face shield, and calcium gluconate gel on hand are mandatory.

Protocol A: XtalFluor-E® System (The Modern Standard)

Best for: Lab-scale synthesis, safety-conscious workflows, and substrates prone to elimination.

Reagents:

• Substrate: 1.0 equiv

• XtalFluor-E®: 1.5 - 2.0 equiv

• Promoter:

  (TEA.3HF): 2.0 equiv

• Solvent: Anhydrous Dichloromethane (DCM)

Procedure:

• Setup: Flame-dry a Teflon reaction vessel or a heavy-walled glass pressure tube. Purge with Nitrogen/Argon.

• Addition: Charge the vessel with XtalFluor-E® (solid) and the substrate.

• Solvation: Add anhydrous DCM (0.1 M - 0.5 M concentration). Stir to suspend.

• Activation: Cool to 0°C. Dropwise add

  . Note: Fuming may occur.

• Reaction: Allow to warm to Room Temperature (RT). Stir for 12–24 hours.

  • Optimization: If conversion is low after 24h, heat to 40°C.

• Quench: Cool to 0°C. Slowly pour reaction mixture into saturated aqueous

  . Caution: Vigorous evolution.

• Workup: Extract with DCM (3x). Wash combined organics with 5% HCl (to remove basic impurities) then Brine. Dry over

  .

Protocol B: Fluolead™ (For Deactivated Substrates)

Best for: Electron-deficient heteroaromatics, high-temperature requirements, and "stubborn" ketones.

Reagents:

• Substrate: 1.0 equiv

• Fluolead™: 1.2 - 1.5 equiv

• Catalyst (Optional): HF-Pyridine (Olah's reagent) - 10-20 mol%

• Solvent: Toluene or Chlorobenzene (for higher temps)

Procedure:

• Setup: Use a sealed Teflon vessel (Fluolead is moisture sensitive but less so than DAST).

• Mixing: Dissolve substrate in Toluene. Add Fluolead™.[1]

• Catalysis: If the substrate has a basic nitrogen (e.g., pyridine), add HF-Pyridine (approx 0.5 equiv) to buffer the basic site.

• Heating: Heat to 60°C–80°C. Fluolead is stable up to ~170°C, allowing thermal forcing of deactivated ketones.

• Monitoring: Monitor by

  NMR. Product signal usually appears around -80 to -110 ppm ( ).

• Quench: Cool to RT. Quench with aqueous

  .

Protocol C: Modified Deoxo-Fluor™ (Lewis Acid Mediated)

Best for: When solid reagents are unavailable. Requires strict temperature control.

Reagents:

• Substrate: 1.0 equiv

• Deoxo-Fluor™: 1.5 - 2.0 equiv

• Additive:

  (1.0 - 1.2 equiv relative to basic nitrogen count)

• Solvent: Anhydrous DCM

Procedure:

• Pre-complexation: Dissolve the heteroaromatic ketone in DCM. Cool to 0°C. Add

  dropwise. Stir for 15 min. This masks the basic nitrogen.

• Fluorination: Add Deoxo-Fluor™ dropwise at 0°C.

• Reaction: Warm to RT. If necessary, heat to maximum 50°C .

  • Warning: Do not exceed 60°C with Deoxo-Fluor in a closed system due to decomposition risks.

• Quench: Pour into ice-cold saturated

  .

Part 5: Troubleshooting & Optimization

Observation	Diagnosis	Corrective Action
Black tar / Charring	Polymerization or Decomposition.	Lower temperature. Switch from DAST/Deoxo to XtalFluor-E . Dilute reaction (0.05 M).
Vinyl Fluoride Formation	Elimination side reaction.[2][3][4]	The carbocation intermediate eliminated a proton instead of trapping . Use non-basic conditions (Fluolead). Avoid DBU as a promoter; use .
No Reaction (SM recovered)	Nitrogen deactivation.	The reagent is complexing with the heterocycle. Add 1.1 eq or use Fluolead (steric bulk prevents N-complexation).
C-O bond intact (Hemiacetal)	Incomplete fluorination.	The intermediate is stuck at the mono-fluoro/alkoxy stage. Increase temperature (switch to Toluene/Fluolead).

Part 6: References

• Lal, G. S., et al. (1999).[5] "Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent for nucleophilic fluorination." Journal of Organic Chemistry. Link

• Beaulieu, F., et al. (2009). "Aminodifluorosulfinium salts: selective fluorination reagents with enhanced thermal stability and ease of handling."[6] Journal of Organic Chemistry (XtalFluor Series). Link

• Umemoto, T., et al. (2010).[2][7][8] "Discovery of 4-tert-butyl-2,6-dimethylphenylsulfur trifluoride as a deoxofluorinating agent with high thermal stability..."[6] Journal of the American Chemical Society (Fluolead).[8] Link

• Middleton, W. J. (1975). "New fluorinating reagents. Dialkylaminosulfur fluorides." Journal of Organic Chemistry (Original DAST paper). Link

• Singh, R. P., & Shreeve, J. M. (2002). "Recent advances in nucleophilic fluorination reactions of organic compounds using deoxofluorinating reagents." Synthesis. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. chinesechemsoc.org [chinesechemsoc.org]
• 3. thieme-connect.com [thieme-connect.com]
• 4. Fluorine-Retentive Strategies for the Functionalization of gem-Difluoroalkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Difluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. sioc.cas.cn [sioc.cas.cn]
• 8. ube.es [ube.es]

Technical Notes & Optimization

Preventing elimination side products during deoxofluorination of acetylpyridines

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the deoxofluorination of acetylpyridines. Our focus is to equip you with the knowledge to overcome common challenges, particularly the formation of elimination side products, and to help you achieve high yields of your desired gem-difluoro products.

Troubleshooting Guide: Eliminating Unwanted Side Products

The deoxofluorination of ketones, particularly enolizable substrates like acetylpyridines, is a delicate balance between the desired gem-difluorination (a nucleophilic substitution-type pathway) and a competing elimination pathway that leads to vinyl fluorides and other undesirable byproducts. Understanding the factors that tip this balance is crucial for successful synthesis.

Q1: I'm observing a significant amount of a vinyl fluoride byproduct when using DAST or Deoxo-Fluor on my acetylpyridine substrate. What is the primary cause and how can I mitigate this?

Probable Cause: The formation of elimination byproducts is a well-known issue with traditional deoxofluorinating agents like diethylaminosulfur trifluoride (DAST) and bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor).[1][2] These reagents can promote an E2-type elimination reaction that competes with the desired gem-difluorination. The acetyl group's α-protons are acidic and easily abstracted, especially under the reaction conditions, leading to the formation of an enol or enolate intermediate that facilitates elimination. The electron-withdrawing nature of the pyridine ring can further increase the acidity of these protons, exacerbating the problem.

Solutions & Scientific Rationale:

• Lower the Reaction Temperature: The initial addition of the fluorinating agent should be performed at a low temperature (e.g., -78 °C or 0 °C), followed by slow warming to room temperature.[3] Lower temperatures generally favor the substitution pathway over elimination, as elimination reactions often have a higher activation energy.

• Select a More Modern, Selective Reagent: The most effective strategy is often to switch to a newer generation of reagents designed for higher selectivity and safety.[4]

  • PyFluor (2-Pyridinesulfonyl Fluoride): This reagent is known to produce considerably fewer elimination byproducts compared to DAST.[5] Its mechanism involves the formation of a sulfonate ester intermediate, and in combination with a strong, non-nucleophilic base like DBU, it selectively promotes fluorination.[5][6]

  • PhenoFluor/AlkylFluor: These imidazolium-based reagents also demonstrate high chemoselectivity and functional group tolerance, often minimizing elimination side products where traditional reagents fail.[7][8]

  • XtalFluor (Aminodifluorosulfinium Salts): These crystalline salts are more thermally stable than DAST and have been shown to provide less elimination byproduct in many cases.[9][10]

• Incorporate Additives: For certain reagent systems, additives can suppress side reactions. For instance, when using PhenoFluor, the addition of potassium fluoride (KF) has been found to reduce elimination side products.[7][11]

• Solvent Choice: While less impactful than reagent choice, the solvent can influence the reaction outcome. Non-polar aprotic solvents like toluene are often effective.[12] For PyFluor, reactions are not highly solvent-dependent, but toluene and cyclic ethers like THF perform well.[5]

Q2: My reaction is very slow at low temperatures, but when I increase the heat to improve the conversion rate, the yield of the elimination byproduct increases dramatically. How do I find the right balance?

Probable Cause: This is a classic kinetic versus thermodynamic dilemma. The desired gem-difluorination may be kinetically slower, while the elimination pathway, though less favorable at low temperatures, becomes significantly more accessible at elevated temperatures. Reagents like DAST are particularly prone to this issue, requiring harsher conditions for ketones, which in turn favors elimination.[2]

Solutions & Scientific Rationale:

• Prioritize Reagent Screening: This is the most critical step. Instead of pushing a poorly selective reagent with heat, screen a panel of modern reagents known for higher selectivity at milder temperatures. The goal is to find a reagent that has a lower activation energy for the fluorination pathway than for the elimination pathway.

  Table 1: Comparison of Common Deoxofluorinating Reagents

  Reagent Class	Example(s)	Typical Selectivity Profile	Safety & Handling Notes
  Aminosulfur Trifluorides	DAST, Deoxo-Fluor	Prone to elimination, especially with enolizable ketones.[2]	DAST is thermally unstable and can detonate; must be stored cold.[5] Deoxo-Fluor is more thermally stable but reacts violently with water.[3][13]
  Sulfonyl Fluorides	PyFluor	Excellent selectivity for fluorination over elimination.[5]	Thermally stable, crystalline solid that can be handled in air.[5]
  Imidazolium-based	PhenoFluor, AlkylFluor	High chemoselectivity with minimal elimination side products observed.[7][8]	Generally stable solids with good safety profiles.[7]

  | Aminodifluorosulfinium Salts | XtalFluor-E, XtalFluor-M | Typically more selective and provide less elimination than DAST.[9][10] | Crystalline, storage-stable salts with enhanced thermal stability.[10] |

• Implement Slow Addition: Regardless of the reagent, adding it dropwise to the substrate solution at a low temperature helps to maintain a low instantaneous concentration of the active species. This can minimize side reactions that may be of a higher kinetic order or are promoted by excess reagent.

• Optimize Base and Additives: With reagents like PyFluor, a base (e.g., DBU) is required for the reaction to proceed.[5] For PhenoFluor, an amine base like diisopropylethylamine (Hünig's base) can reduce reaction times without necessarily increasing elimination.[7] Experimenting with the stoichiometry of these additives can fine-tune the reaction for optimal performance.

Q3: I am working with 2-, 3-, and 4-acetylpyridine. Should I expect differences in reactivity or the propensity for elimination among these isomers?

Probable Cause: Yes, the position of the acetyl group on the pyridine ring significantly influences the electronic properties of the substrate, which in turn affects both the desired reaction and potential side reactions.

• 2- and 4-Acetylpyridine: The acetyl group is in conjugation with the electron-withdrawing nitrogen atom. This conjugation increases the acidity of the α-protons on the methyl group, making them more susceptible to abstraction and subsequent elimination.

• 3-Acetylpyridine: The acetyl group is not in direct conjugation with the ring nitrogen. Therefore, the α-protons are less acidic compared to the 2- and 4-isomers, which may result in a lower tendency towards elimination.

Solutions & Scientific Rationale:

• Tailor Conditions for Each Isomer: Do not assume that optimized conditions for one isomer will translate directly to the others. The more activated 2- and 4-isomers will likely require milder conditions and more selective reagents (e.g., PyFluor, PhenoFluor) to suppress elimination effectively.

• Careful Base Selection: For the 2- and 4-isomers, using a bulky, non-nucleophilic base (if required by the reagent system) is even more critical to avoid proton abstraction that initiates the elimination cascade.

Mechanism at a Glance: The Competing Pathways

The success of your deoxofluorination hinges on favoring the SN2-like pathway for gem-difluorination over the E2 pathway for elimination.

Caption: Competing pathways in deoxofluorination.

Frequently Asked Questions (FAQs)

Q1: What are the main classes of modern deoxofluorinating reagents that offer better selectivity than DAST? There are several classes of advanced reagents developed to overcome the limitations of DAST.[14] Key examples include:

• Sulfonyl Fluorides: Such as PyFluor, which are thermally stable and highly selective for fluorination over elimination.[14]

• Imidazolium-based Reagents: Such as PhenoFluor and AlkylFluor, which offer excellent functional group tolerance and are suitable for complex molecules.[6][7]

• Aminodifluorosulfinium Salts: Such as the XtalFluor reagents, which are easy-to-handle crystalline salts with enhanced thermal stability and good selectivity.[10]

Q2: How should I handle and quench these reactions safely? Deoxofluorinating agents can react violently with water and often release corrosive hydrogen fluoride (HF) gas.[3][13] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including acid-resistant gloves and safety glasses. Reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon). A common and effective method for quenching is to slowly and carefully add the reaction mixture to a stirred, cooled (0 °C) saturated aqueous solution of sodium bicarbonate (NaHCO₃).[15] This neutralizes the acidic byproducts.

Q3: Is it a good idea to add a base to scavenge HF? Will it increase elimination? The role of a base is highly dependent on the specific reagent system.

• With PyFluor , a strong, non-nucleophilic base like DBU or MTBD is essential for the reaction to proceed efficiently.[5][6] Here, the base's primary role is to facilitate the fluoride displacement step.

• With PhenoFluor , a hindered amine base like Hünig's base can be beneficial to shorten reaction times.[7]

• With traditional reagents like DAST , adding an external strong base is generally not recommended as it will likely increase the rate of E2 elimination by abstracting the acidic α-protons.

Workflow & Protocols

Troubleshooting Workflow for Elimination

Caption: A logical workflow for minimizing elimination.

Protocol: General Procedure for Deoxofluorination of Acetylpyridine using PyFluor

This protocol is a representative example designed to minimize elimination. Note: This procedure should be optimized for your specific substrate and scale.

• Preparation: To an oven-dried vial under a nitrogen atmosphere, add the acetylpyridine substrate (1.0 equiv).

• Solvent Addition: Add anhydrous toluene (to make a ~0.1–0.5 M solution).

• Base Addition: Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (2.0 equiv).

• Reagent Addition: In a separate vial, dissolve PyFluor (1.1 equiv) in a small amount of anhydrous toluene. Add this solution dropwise to the stirred substrate solution at room temperature.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 24 hours.

• Quenching: Once the reaction is complete, carefully and slowly pour the mixture into a beaker containing a vigorously stirred, ice-cold saturated aqueous solution of NaHCO₃.

• Extraction: Transfer the quenched mixture to a separatory funnel and extract with an organic solvent (e.g., dichloromethane or ethyl acetate) three times.

• Workup: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography to isolate the desired gem-difluorinated product.

References

• Doyle, A. G. et al. (2018). Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning. Journal of the American Chemical Society.
• Herdeis, C. et al. (n.d.). Enantiospecific deoxyfluorination of cyclic α-OH-β-ketoesters. PMC.
• Doyle, A. G. et al. (2018). Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning. The Doyle Group.
• Studley, J. (2019). Light-driven Deoxyfluorination of Alcohols with Seletfluor. Scientific Update.
• Hu, J. et al. (2022). A Fruitful Decade of Organofluorine Chemistry: New Reagents and Reactions. Cell Reports Physical Science.
• Willcox, D. R. et al. (2025). Borane‐Mediated Highly Secondary Selective Deoxyfluorination of Alcohols. PMC.
• Doyle, A. G. et al. (2025). Data Science-Guided Development of Deoxyfluorination Reagents with Enhanced Reactivity, Practicality, and Safety. Journal of the American Chemical Society.
• Ritter, T. et al. (n.d.). Late-Stage Deoxyfluorination of Alcohols with PhenoFluor™. PMC.
• Organic Synthesis (n.d.). Alcohol to Fluoro / Carbonyl to Difluoro using Deoxofluor (BAST). Organic-synthesis.org.
• Ritter, T. et al. (2013). Late-Stage Deoxyfluorination of Alcohols with PhenoFluor. Harvard University.
• MilliporeSigma (n.d.). Bis(2-methoxyethyl)aminosulfur Trifluoride (Deoxo-Fluor®). Sigmaaldrich.com.
• Enamine (n.d.). Deoxofluor. Enaminestore.com.
• Jelen, J. & Tavčar, G. (2024). Deoxyfluorination: A Detailed Overview of Recent Developments. ChemistryOpen.
• Ritter, T. et al. (2023). Deoxyfluorination of Electron-Deficient Phenols. Organic Letters.
• Singh, R. P. & Shreeve, J. M. (2025). ChemInform Abstract: DAST and Deoxofluor Mediated Nucleophilic Fluorination Reactions of Organic Compounds. ResearchGate.
• Sigma-Aldrich (n.d.). Deoxyfluorination with 2-Pyridinesulfonyl Fluoride (PyFluor). Sigmaaldrich.com.
• Crettenand, D. et al. (n.d.). A large scale method for the deoxofluorination of ketones. Google Patents.
• Ritter, T. et al. (2011). Deoxyfluorination of Phenols. Organic Chemistry Portal.
• Brittain, W. D. (n.d.). Investigation of Deoxyfluorination of Alkyl Alcohols Using Pentafluoropyridines through a Covalent Intermediate. The Research Repository @ WVU.
• Doyle, A. G. et al. (n.d.). Data Science-Guided Development of Deoxyfluorination Reagents with Enhanced Reactivity, Practicality, and Safety. PMC.
• Organic Chemistry Portal (n.d.). Difluoroalkane synthesis by fluorination or substitution. Organic-chemistry.org.
• Hu, J. et al. (2021). Deoxyfluorination of alcohols with aryl fluorosulfonates. Royal Society of Chemistry.
• Doyle, A. G. et al. (n.d.). Data Science-Guided Development of Deoxyfluorination Reagents with Enhanced Reactivity, Practicality, and Safety. ChemRxiv.
• Couturier, M. et al. (2025). Deoxofluorination Reactions Using N,N-Disubstituted Aminodifluorosulfinium Tetrafluoroborate Salts. ResearchGate.
• Jelen, J. & Tavčar, G. (2024). (PDF) Deoxyfluorination: A Detailed Overview Of Recent Developments. ResearchGate.
• Doyle, A. G. et al. (2015). PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent. The Doyle Group.
• Paquin, J.-F. (n.d.). Deoxyfluorination of Aliphatic Alcohols. Thieme.
• Lambert, T. H. et al. (n.d.). Deoxyfluorination of 1°, 2°, and 3° Alcohols by Nonbasic O–H Activation and Lewis Acid-Catalyzed Fluoride Shuttling. PMC.
• Hypha Discovery (n.d.). Deoxyfluorination. Hyphadiscovery.co.uk.
• Paquin, J.-F. (2025). ChemInform Abstract: Organofluorine Chemistry: Deoxyfluorination Reagents for C—F Bond Synthesis. ResearchGate.
• Synple Chem (n.d.). Application Note – Deoxyfluorination. Synplechem.com.
• Bryn Mawr College (n.d.). Deoxyfluorination Reagents from 1999-Present. Brynmawr.edu.

Sources

• 1. researchgate.net [researchgate.net]
• 2. EP2057111A1 - A large scale method for the deoxofluorination of ketones - Google Patents [patents.google.com]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. Data Science-Guided Development of Deoxyfluorination Reagents with Enhanced Reactivity, Practicality, and Safety - PMC [pmc.ncbi.nlm.nih.gov]
• 5. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 6. thieme-connect.com [thieme-connect.com]
• 7. Late-Stage Deoxyfluorination of Alcohols with PhenoFluor™ - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Difluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. Thieme E-Books & E-Journals [thieme-connect.de]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Deoxofluor - Enamine [enamine.net]
• 14. chinesechemsoc.org [chinesechemsoc.org]
• 15. Enantiospecific deoxyfluorination of cyclic α-OH-β-ketoesters† - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Deoxyfluorination of Electron-Deficient Pyridines with DAST

Welcome to the technical support resource for researchers utilizing Diethylaminosulfur Trifluoride (DAST) for the deoxyfluorination of electron-deficient pyridine systems. This guide, prepared by our senior application scientists, provides in-depth troubleshooting advice, detailed protocols, and a comparative analysis of alternative reagents to help you navigate the unique challenges posed by this substrate class.

Troubleshooting Guide & FAQs

This section addresses the most common issues encountered when attempting to fluorinate hydroxyl groups on pyridine rings bearing electron-withdrawing substituents.

Q1: I'm observing very low or no conversion of my starting hydroxypyridine. What are the primary factors to investigate?

A1: Initial Checks & Rationale

Low conversion in DAST reactions, particularly with less nucleophilic, electron-deficient substrates, often stems from three critical areas: reagent integrity, reaction conditions, and substrate reactivity.

Mechanism & Rationale: The reaction is initiated by the nucleophilic attack of the alcohol onto the sulfur atom of DAST. For an electron-deficient hydroxypyridine, the oxygen atom is less nucleophilic, slowing this initial activation step. Furthermore, DAST is highly sensitive to moisture and can degrade upon storage, losing its activity.[1][2]

Troubleshooting Steps:

• Reagent Quality: Ensure you are using a fresh, high-quality DAST reagent. DAST is thermally unstable and moisture-sensitive.[2][3] If the reagent is old or has been improperly stored, its potency will be compromised.

• Anhydrous Conditions: The reaction is extremely sensitive to water.[1][4][5] DAST reacts violently with moisture, which will quench the reagent and halt the reaction.

  • All glassware must be rigorously oven- or flame-dried.

  • Use anhydrous solvents, preferably from a freshly opened bottle or a solvent purification system.

  • Conduct the reaction under a dry, inert atmosphere (Nitrogen or Argon).[1][2]

• Temperature Control: While low temperatures are often used to control side reactions, the reduced nucleophilicity of your substrate may require careful and slow warming to initiate the reaction. A common procedure is to add DAST at -78 °C and then allow the reaction to slowly warm to 0 °C or room temperature.[2][6]

• Stoichiometry: For sluggish substrates, a slight excess of DAST (typically 1.2-1.5 equivalents) is often required to drive the reaction to completion.[2]

Q2: My reaction is producing a significant amount of dark, tar-like material and multiple byproducts instead of the desired fluorinated pyridine. How can I improve selectivity?

A2: Minimizing Decomposition & Side Reactions

Electron-deficient pyridines are prone to decomposition under strongly acidic or harsh conditions. The hydrogen fluoride (HF) generated in situ during the DAST reaction can promote polymerization or other unwanted side reactions.

Mechanism & Rationale: The intermediate formed after the initial alcohol activation is an alkoxy-sulfur difluoride. In electron-deficient systems, the pyridine ring can be susceptible to nucleophilic attack or other rearrangements. The elimination of HF is a key part of the productive pathway, but free HF can also protonate the pyridine nitrogen, altering its reactivity and potentially catalyzing decomposition pathways.

Strategies for Enhancing Selectivity:

• Strict Temperature Management: This is the most critical parameter.[1]

  • Begin the reaction at -78 °C (dry ice/acetone bath).

  • Add the DAST reagent dropwise to the solution of your substrate to maintain control over any exotherm.

  • Allow the reaction to warm very slowly, monitoring progress by TLC or LCMS. Overheating can lead to catastrophic decomposition.[6][7]

• Solvent Choice: The choice of solvent can influence reaction pathways.

  • Dichloromethane (DCM) is the most common and preferred solvent.[1][2][6]

  • For substrates prone to elimination or rearrangement, consider less polar solvents like toluene or ethereal solvents, which may temper reactivity.

• Flow Chemistry: For reactions that are difficult to control in batch, a continuous-flow microreactor can provide superior control over temperature and mixing, minimizing byproduct formation.[1]

Q3: I am concerned about the safety of DAST, especially its thermal instability. What are the essential safety protocols?

A3: Safe Handling of DAST

DAST is a hazardous reagent with significant safety concerns, primarily its potential for explosive decomposition at elevated temperatures.

Core Safety Mandates:

• Thermal Hazard: NEVER heat a DAST reaction above 50 °C.[7] Uncontrolled exothermic decomposition can occur, leading to detonation, especially on a larger scale.[6] It is not advisable to perform DAST reactions on a large scale.[2]

• Moisture Reactivity: DAST reacts violently with water.[4][5] Ensure all equipment is dry and the reaction is protected from atmospheric moisture.

• Personal Protective Equipment (PPE): Always use standard PPE (lab coat, safety glasses). Given the risk of pressure buildup and corrosive HF release, conducting the reaction behind a blast shield is highly recommended.

• Quenching: Quench the reaction carefully and slowly at low temperatures (0 °C). A common method is to slowly add the reaction mixture to a stirred, cold, saturated aqueous solution of sodium bicarbonate (NaHCO₃).[1][2]

Q4: Given the challenges with DAST, are there more modern or suitable alternatives for fluorinating my electron-deficient pyridine?

A4: Exploring Alternative Deoxyfluorination Reagents

Yes, several newer reagents have been developed that offer significant advantages over DAST in terms of safety, stability, and selectivity, often reducing the formation of elimination byproducts.[3][7]

Mechanism & Rationale: Many modern reagents are designed to be more thermally stable (lacking the weak S-N bond of DAST) or to operate via mechanisms that are less prone to generating elimination-favoring intermediates.[7] For example, PyFluor requires a base to activate the alcohol, providing an alternative pathway that often results in higher selectivity.[8]

Comparative Analysis of Fluorinating Reagents

Reagent	Structure/Type	Key Advantages	Key Disadvantages	Typical Conditions
DAST	Aminosulfurane	Widely available, broad scope.	Thermally unstable, moisture-sensitive, promotes elimination/rearrangement.[3][7]	-78 °C to RT, DCM.[2][6]
Deoxo-Fluor	Aminosulfurane	More thermally stable than DAST.[6][9]	Still promotes elimination, liquid reagent.[3][10]	0 °C to RT, DCM.[1]
PyFluor	Sulfonyl Fluoride	Crystalline solid, stable to air and moisture, excellent selectivity against elimination.[3][8]	Requires a strong, non-nucleophilic base (e.g., DBU).	RT, Toluene or THF, with DBU.
XtalFluor-E	Aminodifluorosulfinium Salt	Crystalline solid, stable, reduces elimination byproducts, does not release free HF.[7]	More expensive than DAST.[3]	Often used with a base (e.g., TEA·3HF).[7]

For electron-deficient pyridines, PyFluor is often an excellent first choice to try as an alternative, given its high selectivity and improved safety profile.[8]

Experimental Protocols & Visual Guides

Standard Protocol for DAST Deoxyfluorination

This is a general procedure and should be adapted based on substrate reactivity and stability, as monitored by TLC or LCMS.

• Setup: Under an inert atmosphere (N₂ or Ar), add a solution of the electron-deficient hydroxypyridine (1.0 eq.) in anhydrous dichloromethane (DCM, approx. 0.1 M) to an oven-dried, three-neck flask equipped with a magnetic stirrer, thermometer, and dropping funnel.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Add DAST (1.2 eq.) dropwise via the dropping funnel, ensuring the internal temperature does not rise significantly.

• Reaction: Stir the mixture at -78 °C for 30 minutes, then allow it to warm slowly to room temperature over several hours or overnight. Monitor the reaction's progress periodically.[2]

• Quenching: Once the reaction is complete, cool the mixture to 0 °C in an ice bath. Very slowly and carefully, transfer the reaction mixture via cannula into a separate flask containing a vigorously stirred, saturated aqueous solution of NaHCO₃ at 0 °C.[2]

• Extraction: Separate the layers. Extract the aqueous layer twice with DCM. Combine the organic layers.

• Workup: Wash the combined organic layers with water and then with brine. Dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Diagrams

Caption: General mechanism of deoxyfluorination with DAST.

References

• Technical Support Center: Overcoming Side Reactions in Fluorin
• Deoxyfluorination with 2-Pyridinesulfonyl Fluoride (PyFluor). Sigma-Aldrich.
• What are the alternatives to Diethylaminosulfur trifluoride (DAST)
• Alcohol to Fluoride - Common Organic Chemistry. organic-chemistry.org.
• Alcohol to Fluoro / Carbonyl to Difluoro using DAST. Organic Synthesis.
• A. G. Doyle, et al. (2015). PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent. Journal of the American Chemical Society.
• M. Baumann, I. R. Baxendale, S. V. Ley. (2008). The Use of Diethylaminosulfur Trifluoride (DAST) for Fluorination in a Continuous-Flow Microreactor. Synlett.
• T. Gáti, et al. (2022).
• A. G. Doyle, et al. (2015).
• T. Gáti, et al. (2022).
• Diethylaminosulfur Trifluoride (DAST). Common Organic Chemistry.
• Organic Syntheses Procedure. orgsyn.org.

Sources

• 1. benchchem.com [benchchem.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Diversity-Oriented Synthesis Catalyzed by Diethylaminosulfur-Trifluoride—Preparation of New Antitumor Ecdysteroid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Alcohol to Fluoride - Common Conditions [commonorganicchemistry.com]
• 7. guidechem.com [guidechem.com]
• 8. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 9. Diethylaminosulfur Trifluoride (DAST) [commonorganicchemistry.com]
• 10. Organic Syntheses Procedure [orgsyn.org]

Purification methods for fluorinated pyridine intermediates

Technical Support Center: Fluorinated Pyridine Intermediates

Current Status: Operational Ticket Topic: Purification & Isolation Strategies Assigned Specialist: Senior Application Scientist[1]

Overview

Welcome to the technical support hub for fluorinated N-heterocycles. Fluorinated pyridines present a unique triad of purification challenges: volatility (due to the "fluorine effect" on boiling points), reduced basicity (rendering standard acid-base extractions inefficient), and nucleophilic instability (specifically for 2-fluoropyridines).

This guide replaces generic purification templates with chemically specific protocols designed to prevent product loss and degradation.

Module 1: The "Disappearing Product" (Volatility Management)

User Issue: "I synthesized a difluoropyridine intermediate. The TLC looked great, but after rotary evaporation, my flask was empty. Where did it go?"

Root Cause: Fluorination often lowers the boiling point of pyridines relative to their molecular weight increase because it reduces intermolecular Hydrogen-bonding capability and increases vapor pressure (the "Fluoride Volatility" effect).[1] Many low-molecular-weight fluoropyridines co-distill with solvents or sublime under high vacuum.

Protocol: The "Salt-Lock" Isolation Method Instead of evaporating the free base, convert the pyridine into a non-volatile salt before concentration.

Step-by-Step Workflow:

• Reaction Quench: Perform your standard workup (e.g., quench fluorination agent).[1]

• Solvent Swap: Extract into a non-protic solvent (e.g., Diethyl Ether or DCM).[1]

• Salt Formation:

  • Cool the solution to 0°C.

  • Add 1.1 equivalents of HCl (2M in ether) or TFA dropwise.

  • Note: Fluorinated pyridines are weak bases; strong acids are required.

• Isolation:

  • The fluoropyridine salt will precipitate as a solid.

  • Filter the solid. Do not rotary evaporate.

• Storage/Usage: Store as the salt. Free-base it only immediately before the next step.

Visualization: Volatility Management Decision Tree

Caption: Decision matrix for handling low-molecular-weight fluorinated pyridines to prevent evaporative loss.

Module 2: Chromatography & Regioisomer Separation

User Issue: "My 2-fluoro and 3-fluoro isomers are co-eluting on silica. Also, the spots are tailing significantly."

Root Cause:

• Tailing: Even with fluorine withdrawing electron density, the pyridine nitrogen interacts with acidic silanols on silica gel, causing peak broadening.[1]

• Regioisomer Overlap: The polarity difference between positional isomers (e.g., 2-F vs. 3-F) is negligible in standard hexanes/EtOAc systems.

Troubleshooting Guide:

Issue	Standard Fix	Fluoropyridine Specific Fix	Mechanism
Tailing / Streaking	Add 1% TEA	Pre-wash Silica with 5% Triethylamine (TEA) in Hexanes.	Deactivates acidic silanol sites before the sample touches the column.[1] Essential for electron-deficient pyridines [1].[1]
Isomer Separation	Change Solvent	Use Silver Nitrate (AgNO₃) Impregnated Silica or Change Stationary Phase .[1]	Fluorine alters the -cloud density.[1] Ag(I) coordinates with the -system; steric hindrance of F affects this binding, enhancing separation factors.
Spot Visibility	UV (254 nm)	Iodine Chamber or KMnO₄ Stain .[1]	Some highly fluorinated pyridines have weak UV absorption.[1] Iodine binds to the nitrogen lone pair.

Advanced Separation Protocol (Regioisomers): If silica fails, switch to C18 Reverse Phase with a pH modifier.

• Mobile Phase: Water/Acetonitrile.

• Modifier: 0.1% Formic Acid (keeps pyridine protonated) OR 10mM Ammonium Bicarbonate (keeps pyridine neutral).

• Tip: Changing the protonation state often shifts the retention time of isomers differently due to the proximity of the Fluorine atom to the Nitrogen (inductive effect on pKa).

Module 3: Chemical Stability (The Hydrolysis Trap)

User Issue: "I tried an acid-base extraction on 2-fluoropyridine, and now I have a new peak that looks like a pyridone."

Root Cause: Nucleophilic Aromatic Substitution (

). The 2-position of pyridine is activated.[1] A fluorine atom at C2 is an excellent leaving group due to the strong inductive effect ( ) stabilizing the Meisenheimer intermediate. Water (especially in acidic or basic conditions) can displace the fluoride, converting 2-fluoropyridine to 2-pyridone (tautomer of 2-hydroxypyridine) [2].

The "Safe-Zone" Extraction Protocol:

• Avoid: Strong aqueous bases (NaOH, KOH) and prolonged exposure to hot aqueous acids.[1]

• Recommended Buffer: Use Saturated NaHCO₃ (pH ~8.5) or Phosphate Buffer (pH 7) for neutralization.[1]

• Drying Agent: Use Na₂SO₄ immediately. Do not let the organic layer sit wet overnight.

Stability Data Table:

Compound Class	Hydrolysis Risk	Recommended Workup pH	Notes
2-Fluoropyridines	HIGH	pH 6 - 8	labile. Avoid heat + water.
3-Fluoropyridines	Low	pH 4 - 10	Stable. F is not activated for displacement.[1]
4-Fluoropyridines	Medium	pH 6 - 9	Activated, but less labile than 2-F.
2,6-Difluoropyridines	EXTREME	pH 7 (Neutral)	Highly reactive. Handle in anhydrous conditions if possible.[2]

Module 4: pKa Shifts & Extraction Efficiency

Scientific Context: Fluorine is highly electronegative.[1][3] Adding it to the pyridine ring drastically lowers the pKa of the conjugate acid (making the pyridine less basic). Standard "acid washes" (using 1M HCl) to pull pyridines into the aqueous phase may fail if the pyridine is too electron-deficient to protonate effectively, or if the salt hydrolyzes immediately.

Comparative pKa Data (Approximate):

Compound	pKa (Conjugate Acid)	Basicity Relative to Pyridine	Extraction Implication
Pyridine	5.25	Reference	Extracts into 1M HCl easily.
3-Fluoropyridine	~3.0	~100x Less Basic	Requires stronger acid (2M HCl) to protonate fully.[1]
2-Fluoropyridine	~ -0.44	Non-Basic	Will NOT extract into aqueous acid. Remains in organic layer.
2,6-Difluoropyridine	~ -2.5	Non-Basic	Remains in organic layer.

Key Insight: If you are trying to purify 2-fluoropyridine by washing the organic layer with acid to pull the product into water... it won't work. The molecule is too electron-deficient to protonate in water. It will stay in the organic phase [3].

References

• Journal of Chromatographic Science. "Gas Chromatographic Separation of Fluoropyridines Using Mixed Stationary Phases." (Discusses the necessity of amine modifiers like TEA). [1]

• BenchChem Technical Support. "Scalable Synthesis of Fluorinated Pyridines - Troubleshooting Hydrolysis."

• ResearchGate / Eur. J. Org.[1] Chem. "Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents." (Data on electron-deficient N-heterocycles).

• Organic Syntheses. "Site-Selective C-H Fluorination of Pyridines and Diazines with AgF2." (Detailed workup protocols for volatile fluoropyridines).

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Mastering the Handling of Low Molecular Weight Difluoroethyl Pyridines

Welcome to the dedicated support center for navigating the complexities of low molecular weight difluoroethyl pyridines. This guide is designed for researchers, scientists, and drug development professionals who work with these valuable but challenging compounds. My goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to handle these volatile reagents with confidence and precision.

Understanding the Core Challenge: The "Why" Behind the Volatility

Low molecular weight difluoroethyl pyridines present a unique set of handling challenges primarily due to their inherent volatility. This volatility is a direct consequence of their molecular structure:

• Low Molecular Weight: As a general principle, compounds with lower molecular weights have weaker intermolecular forces (van der Waals forces), requiring less energy to transition from a liquid to a gaseous state.

• Fluorination: The presence of the difluoroethyl group significantly influences the compound's physical properties. While fluorine is highly electronegative, the C-F bond is relatively non-polarizable. This results in weaker intermolecular interactions compared to their non-fluorinated analogues, leading to lower boiling points and higher vapor pressures.

• Pyridine Ring: The nitrogen atom in the pyridine ring can participate in hydrogen bonding if a suitable donor is present, but in an aprotic environment, this effect is minimal.

It is the interplay of these factors that results in the high volatility that can lead to inconsistencies in experimental results if not properly managed.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the common issues encountered when working with low molecular weight difluoroethyl pyridines.

Q1: I'm seeing significant mass loss when weighing my difluoroethyl pyridine derivative. How can I get an accurate measurement?

A1: This is a classic issue stemming from the compound's high vapor pressure. Here’s a breakdown of the problem and the solution:

• Causality: When exposed to the ambient temperature and pressure of the lab, the compound readily evaporates from the weigh boat, leading to a continuously decreasing mass reading on the balance. This makes it nearly impossible to obtain an accurate measurement for stoichiometric calculations.

• Troubleshooting Protocol:

  • Pre-chill Your Spatula and Weigh Boat: Place your spatula and a clean, dry weigh boat in a -20 °C freezer for at least 30 minutes before use. This will minimize immediate volatilization upon contact.

  • Use a Tared Vial with a Septum: Instead of an open weigh boat, use a small, tared vial with a secure cap, preferably one with a PTFE-lined septum.

  • Rapid Weighing Technique:

    • Remove the difluoroethyl pyridine from its cold storage (-20 °C or -80 °C).

    • Quickly add the approximate amount of the compound to the pre-chilled, tared vial.

    • Immediately cap the vial and place it on the analytical balance.

    • Allow the reading to stabilize (this may take a few moments as the vial warms slightly) and record the mass.

  • Solvent Addition: If the next step is dissolution, you can add the solvent directly to the tared vial via a syringe through the septum to minimize any loss of the compound.

Q2: My reaction yield is inconsistent, and I suspect it's due to inaccurate reagent addition. How can I ensure I'm adding the correct amount of the volatile pyridine?

A2: Inconsistent yields are a common consequence of reagent loss due to volatility. The key is to maintain a closed system as much as possible.

• Expert Insight: The most reliable method for handling volatile reagents is to work with them as solutions of a known concentration. This approach bypasses the challenges of directly weighing a volatile liquid or low-melting solid for each reaction.

• Recommended Workflow: Stock Solution Preparation

  • Objective: To create a stock solution of a known concentration that can be accurately dispensed for multiple reactions.

  • Protocol:

    • Select an appropriate anhydrous solvent in which your difluoroethyl pyridine is highly soluble and that is compatible with your reaction chemistry.

    • Take a larger, accurately tared vial with a septum-lined cap.

    • Add a significant amount of the difluoroethyl pyridine (e.g., >1 gram) to the vial using the rapid weighing technique described in Q1. This larger quantity minimizes the impact of any minor evaporative loss on the overall concentration calculation.

    • Record the exact mass of the difluoroethyl pyridine.

    • Using a gas-tight syringe, add a precise volume of the chosen anhydrous solvent to the vial.

    • Calculate the molar concentration of your stock solution.

    • Store the stock solution in a tightly sealed container at an appropriate temperature (e.g., -20 °C) and protected from light.

  • Dispensing for Reactions: Use a calibrated gas-tight syringe to draw up and dispense the required volume of the stock solution directly into your reaction vessel.

Below is a diagram illustrating the decision-making process for handling these compounds.

Caption: Decision workflow for handling volatile pyridines.

Q3: What are the best practices for storing low molecular weight difluoroethyl pyridines to maintain their integrity?

A3: Proper storage is critical to prevent degradation and loss of the compound over time.

• Temperature: Store these compounds at low temperatures, typically -20 °C or in some cases, -80 °C. Always consult the supplier's safety data sheet (SDS) for specific storage recommendations.

• Inert Atmosphere: The pyridine ring can be susceptible to oxidation. It is best practice to store these compounds under an inert atmosphere (e.g., argon or nitrogen). If the compound is in a vial with a septum, the headspace should be purged with an inert gas.

• Container: Use vials with high-quality, PTFE-lined caps to ensure a tight seal and prevent both leakage and contamination. For long-term storage, consider flame-sealing the compound in an ampoule under an inert atmosphere.

• Light Sensitivity: Many pyridine derivatives are light-sensitive. Store vials in a dark location or wrap them in aluminum foil to prevent photochemical degradation.

Experimental Protocols: A Deeper Dive

Here are detailed, step-by-step methodologies for key workflows.

Protocol 1: Accurate Weighing of a Volatile Difluoroethyl Pyridine

Step	Action	Rationale
1	Pre-chill a tared glass vial (with a septum cap) and a spatula in a -20 °C freezer for at least 30 minutes.	Minimizes the temperature differential between the compound and the weighing vessel, reducing the rate of initial evaporation.
2	Remove the difluoroethyl pyridine from its cold storage.	Keep the compound cold for as long as possible.
3	Quickly transfer the approximate desired amount of the compound into the pre-chilled vial using the cold spatula.	Speed is essential to minimize exposure to ambient air.
4	Immediately and securely cap the vial.	Traps the vapor, allowing the headspace to become saturated, which slows further evaporation.
5	Place the capped vial on the analytical balance and wait for the reading to stabilize.	The initial fluctuation is due to temperature changes affecting air buoyancy. A stable reading is crucial for accuracy.
6	Record the final, stable mass.	This is the most accurate measurement you can obtain under these conditions.

Protocol 2: Preparation of a Standardized Stock Solution

This workflow is designed to ensure accuracy and reproducibility for multiple reactions.

Caption: Workflow for preparing a standardized stock solution.

Summary of Best Practices

To ensure the successful use of low molecular weight difluoroethyl pyridines in your research, always adhere to the following principles:

• Minimize Exposure: Keep containers sealed and limit the time the compound is exposed to the atmosphere.

• Control Temperature: Work quickly and, where possible, with pre-chilled equipment.

• Use Closed Systems: Employ septum-capped vials and gas-tight syringes for transfers and additions.

• Favor Stock Solutions: For routine reactions, the use of a well-characterized stock solution is superior to repeated direct weighing of small quantities.

• Proper Storage: Always store these compounds at the recommended low temperature, under an inert atmosphere, and protected from light.

By integrating these principles and protocols into your laboratory workflow, you can mitigate the challenges posed by the volatility of low molecular weight difluoroethyl pyridines and achieve more consistent and reliable experimental outcomes.

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹⁹F NMR Chemical Shifts of the 1,1-Difluoroethyl Group on a Pyridine Ring

For Researchers, Scientists, and Drug Development Professionals

The 1,1-difluoroethyl group is a valuable substituent in drug design, often introduced to modulate a molecule's metabolic stability, lipophilicity, and binding interactions. NMR spectroscopy is the cornerstone for the structural elucidation of these fluorinated compounds, with ¹H and ¹⁹F nuclei providing complementary and highly sensitive probes of the molecular environment. This guide will delve into the expected spectral characteristics of 1,1-difluoroethyl-substituted pyridines, offering predictive insights for researchers working in this area.

The Foundation: ¹H and ¹³C NMR of Ethylpyridines

To build a predictive model for the 1,1-difluoroethylpyridines, we first examine the well-characterized NMR data of their non-fluorinated counterparts: 2-ethylpyridine, 3-ethylpyridine, and 4-ethylpyridine. The chemical shifts of the ethyl group and the pyridine ring protons provide a baseline from which we can extrapolate the effects of geminal fluorination.

Compound	Position	¹H NMR (δ, ppm) - CH₂	¹H NMR (δ, ppm) - CH₃	¹H NMR (δ, ppm) - Pyridine Protons	¹³C NMR (δ, ppm) - CH₂	¹³C NMR (δ, ppm) - CH₃
2-Ethylpyridine	ortho	~2.8	~1.3	H3: ~7.1, H4: ~7.6, H5: ~7.1, H6: ~8.5	~29	~14
3-Ethylpyridine	meta	~2.6	~1.2	H2: ~8.4, H4: ~7.5, H5: ~7.2, H6: ~8.4	~26	~15
4-Ethylpyridine	para	~2.6	~1.2	H2, H6: ~8.5, H3, H5: ~7.2	~27	~15

Note: The chemical shifts are approximate and can vary with solvent and concentration. Data is compiled from various sources and is intended for comparative purposes.

The Impact of Geminal Fluorination: A Predictive Analysis

The introduction of two fluorine atoms at the α-position of the ethyl group (forming a 1,1-difluoroethyl group) will induce significant changes in the NMR spectra due to the high electronegativity of fluorine. These changes are primarily driven by two major effects:

• Inductive Effect (-I): Fluorine is the most electronegative element, and its strong electron-withdrawing inductive effect will deshield nearby nuclei. This effect is transmitted through sigma bonds and decreases with distance.

• Through-Space Effects: The lone pairs of the fluorine atoms can interact with nearby protons through space, leading to deshielding and observable coupling constants.

Predicted ¹H NMR Chemical Shifts of (1,1-Difluoroethyl)pyridines

The strong -I effect of the two fluorine atoms will cause a significant downfield shift (deshielding) of the methyl protons (CH₃) in the 1,1-difluoroethyl group compared to the methyl protons in the ethyl group. This signal will appear as a triplet due to coupling with the two equivalent fluorine atoms (²JHF).

The protons on the pyridine ring will also be affected, with the magnitude of the downfield shift dependent on the position of the 1,1-difluoroethyl substituent.

Predicted ¹H NMR shifts due to the inductive effect.

Ortho Isomer (2-substituted):

• CH₃: Expected to be significantly downfield from the CH₃ in 2-ethylpyridine, appearing as a triplet.

• Pyridine H3: Will experience the most significant downfield shift among the ring protons due to its proximity to the electron-withdrawing substituent.

• Pyridine H6: Will also be deshielded, but to a lesser extent than H3. Through-space interactions with the fluorine atoms may also contribute to its deshielding.

Meta Isomer (3-substituted):

• CH₃: Will be downfield shifted to a similar extent as in the ortho and para isomers, appearing as a triplet.

• Pyridine H2 and H4: These protons will be the most affected on the ring, experiencing a downfield shift due to the inductive effect.

Para Isomer (4-substituted):

• CH₃: Expected to show a similar downfield shift and triplet splitting pattern.

• Pyridine H3 and H5: These protons will be deshielded due to the inductive effect of the substituent at the para position.

Predicted ¹⁹F NMR Chemical Shifts of (1,1-Difluoroethyl)pyridines

The chemical shift of the fluorine atoms is highly sensitive to their electronic environment. For the 1,1-difluoroethyl group, the two fluorine atoms are equivalent and will give rise to a single resonance in the ¹⁹F NMR spectrum. This signal will be split into a quartet by the three equivalent protons of the methyl group (³JFH).

The position of the substituent on the pyridine ring will influence the ¹⁹F chemical shift. The electron-donating or -withdrawing nature of the pyridine ring at different positions will affect the shielding of the fluorine nuclei.

Factors influencing the ¹⁹F chemical shift.

• Ortho Isomer (2-substituted): The proximity of the fluorine atoms to the nitrogen lone pair may lead to through-space interactions and a distinct chemical shift compared to the other isomers. The nitrogen's electron-withdrawing character at the ortho position will likely lead to a deshielding of the fluorine nuclei (a more downfield chemical shift).

• Meta Isomer (3-substituted): The electronic effect of the pyridine nitrogen at the meta position is different from the ortho and para positions. We can expect the ¹⁹F chemical shift to be intermediate between the ortho and para isomers.

• Para Isomer (4-substituted): At the para position, both inductive and resonance effects of the pyridine nitrogen will influence the electron density at the substituent site. This will result in a characteristic ¹⁹F chemical shift for the para isomer.

Computational methods can provide more precise predictions of ¹⁹F NMR chemical shifts for these compounds.[1][2][3]

Experimental Protocols

Acquiring high-quality ¹H and ¹⁹F NMR spectra is crucial for accurate structural elucidation. The following are generalized step-by-step methodologies for these experiments.

¹H NMR Spectroscopy

Workflow for ¹H NMR Spectroscopy.

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆) in a clean NMR tube. Ensure the sample is fully dissolved.

• Instrument Setup: Insert the sample into the NMR spectrometer. Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• Acquisition: Use a standard ¹H single-pulse experiment. A 30° or 45° pulse angle is typically sufficient. Acquire a suitable number of scans to achieve a good signal-to-noise ratio.

• Processing: Apply a Fourier transform to the free induction decay (FID). Perform phase correction and baseline correction to obtain a clean spectrum.

• Referencing: Calibrate the chemical shift scale by referencing the residual solvent peak to its known value (e.g., CHCl₃ at 7.26 ppm).

¹⁹F NMR Spectroscopy

Workflow for ¹⁹F NMR Spectroscopy.

• Sample Preparation: The same sample used for ¹H NMR can often be used. For low-concentration samples, a more concentrated sample may be beneficial due to the lower gyromagnetic ratio of ¹⁹F compared to ¹H.

• Instrument Setup: Tune the NMR probe to the ¹⁹F frequency. Lock and shim the sample as for ¹H NMR.

• Acquisition: Use a standard ¹⁹F single-pulse experiment. It is common to acquire ¹⁹F spectra with ¹H decoupling to simplify the spectrum by removing ¹H-¹⁹F couplings, resulting in singlets for each unique fluorine environment.

• Processing: Process the FID similarly to the ¹H spectrum with Fourier transformation, phase correction, and baseline correction.

• Referencing: ¹⁹F chemical shifts are typically referenced to an external or internal standard. Trichlorofluoromethane (CFCl₃) is the primary reference standard, with its chemical shift set to 0 ppm.

Conclusion

This guide provides a predictive framework for understanding the ¹H and ¹⁹F NMR spectral characteristics of 1,1-difluoroethyl-substituted pyridines. By considering the well-established electronic effects of the fluorine atoms and the pyridine ring, researchers can make informed predictions about the chemical shifts and coupling patterns in these important molecular scaffolds. While awaiting the publication of definitive experimental data, this comparative approach, grounded in fundamental NMR principles, serves as a valuable tool for the identification and characterization of novel fluorinated pyridine derivatives in drug discovery and development.

References

• D. B. Terry, A. B. Smith, III. Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. J. Org. Chem.2018, 83 (6), 3220–3225.
• T. D. W. Claridge. High-Resolution NMR Techniques in Organic Chemistry, 3rd ed.; Elsevier, 2016.
• R. K. Harris, E. D. Becker, S. M. Cabral de Menezes, R. Goodfellow, P. Granger. NMR Nomenclature. Nuclear Spin Properties and Conventions for Chemical Shifts (IUPAC Recommendations 2001). Pure Appl. Chem.2001, 73 (11), 1795-1818.
• H. Friebolin. Basic One- and Two-Dimensional NMR Spectroscopy, 5th ed.; Wiley-VCH, 2011.
• J. Keeler. Understanding NMR Spectroscopy, 2nd ed.; Wiley, 2010.

• University of Rochester, Department of Chemistry. How to Get a Good 1H NMR Spectrum. [Link]

• Iowa State University, Chemical Instrumentation Facility. NMR Sample Preparation. [Link]

Sources

• 1. Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Comparison Guide: 4-Chloro-2-(1,1-difluoroethyl)pyridine

Executive Summary

4-Chloro-2-(1,1-difluoroethyl)pyridine is a specialized heterocyclic building block used primarily in medicinal chemistry to introduce the 1,1-difluoroethyl (

) moiety. This functional group serves as a lipophilic, metabolically stable bioisostere for ethyl ( ), isopropyl ( ), or carbonyl ( ) groups.

This guide characterizes the compound, outlines its synthesis, and objectively compares its physicochemical profile against common fluorinated and non-fluorinated alternatives to aid in scaffold selection for lead optimization.

Characterization Profile

Identity & Physicochemical Properties

• IUPAC Name: 4-Chloro-2-(1,1-difluoroethyl)pyridine

• CAS Number: 1204295-63-5 (Note: Isomer specific; verify batch COA)

• Molecular Formula:

  [1]

• Molecular Weight: 177.58 g/mol

Property	Value / Range	Note
Physical State	Colorless to pale yellow liquid	Low melting point expected (<25°C)
Boiling Point	~205°C (Predicted)	At 760 mmHg
LogP (Predicted)	2.3 ± 0.2	Moderately lipophilic
TPSA	12.9 Ų	Good membrane permeability
pKa (Pyridine N)	~2.5 - 3.0	Reduced basicity due to EWG effects ( , )

Diagnostic Spectroscopic Data

The following data represents the characteristic resonances expected for quality control validation.

H NMR (400 MHz, ):

• 8.55 (d, Hz, 1H): Proton at C6 (adjacent to Nitrogen).
• 7.65 (s, 1H): Proton at C3 (between Cl and group).
• 7.35 (d, Hz, 1H): Proton at C5.
• 2.05 (t, Hz, 3H): Methyl group of the difluoroethyl moiety. Key diagnostic signal: Triplet splitting due to coupling with two geminal Fluorines.

F NMR (376 MHz, ):

• -85 to -90 ppm (q, Hz): Difluoromethylene signal. Appears as a quartet due to coupling with the methyl protons.

MS (ESI):

• m/z: 178.0

  (Base peak).[1]

• Isotope Pattern: Distinct 3:1 ratio for

  / observed at m/z 178/180.

Comparative Analysis: Scaffold Selection

The 1,1-difluoroethyl group is distinct from the trifluoromethyl (

) and ethyl ( ) groups. It offers a "middle ground" in terms of electronics and lipophilicity while removing metabolic soft spots.

Feature	4-Cl-2-(1,1-difluoroethyl)pyridine	4-Cl-2-(Trifluoromethyl)pyridine	4-Cl-2-Ethylpyridine
Functional Group
Electronic Effect	Moderate EWG ( )	Strong EWG ( )	Weak EDG ( )
H-Bonding	Weak H-bond acceptor (F)	Very weak acceptor	None
Metabolic Stability	High (Blocks benzylic oxidation)	High	Low (Benzylic oxidation risk)
Lipophilicity ( LogP)	+0.4 vs H	+0.9 vs H	+0.5 vs H
Bioisosterism	Mimics Carbonyl / Methoxy	Mimics Isopropyl	N/A

Key Insight: Choose the 1,1-difluoroethyl analog when you need to block metabolic oxidation at the benzylic position (a liability of the ethyl group) but cannot afford the strong electron-withdrawing penalty or high lipophilicity of a trifluoromethyl group.

Experimental Protocols

Synthesis Workflow (Deoxyfluorination)

The most robust route to 4-Chloro-2-(1,1-difluoroethyl)pyridine is the deoxyfluorination of the corresponding ketone.

Reagents:

• Precursor: 2-Acetyl-4-chloropyridine

• Fluorinating Agent: DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor®

• Solvent: Anhydrous Dichloromethane (DCM)

Protocol:

• Setup: Flame-dry a 100 mL round-bottom flask (RBF) and purge with Nitrogen (

  ).

• Dissolution: Add 2-Acetyl-4-chloropyridine (1.0 eq, 10 mmol) and anhydrous DCM (30 mL). Cool the solution to 0°C (ice bath).

• Addition: Slowly add DAST (2.5 eq, 25 mmol) dropwise via syringe over 10 minutes. Caution: Exothermic.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 12–16 hours. Monitor by TLC (Hexane:EtOAc 8:2) or LC-MS.[2]

• Quench (Critical): Cool back to 0°C. Slowly pour the reaction mixture into saturated aqueous

  (50 mL). Warning: Vigorous evolution.

• Extraction: Extract with DCM (

  mL). Wash combined organics with brine, dry over , and concentrate.

• Purification: Flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).

Visualization of Synthesis Logic

Figure 1: Synthetic pathway from nitrile precursor to target difluoroethyl scaffold.

Application Decision Tree

Use this logic flow to determine if this scaffold is the correct choice for your SAR campaign.

Figure 2: Decision logic for selecting the 1,1-difluoroethyl bioisostere.

References

• Bioisosteric Utility: Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Link

• Synthesis of Difluoroethyl Arenes: Li, H., et al. (2019). Nickel-Catalyzed 1,1-Difluoroethylation of Arylboronic Acids. RSC Advances. Link

• Fluorination Protocols: Singh, R. P., & Shreeve, J. M. (2002). Nucleophilic Fluorinating Reagents: The Deoxofluorinating Agents. Synthesis. Link

• General Characterization: PubChem Compound Summary for CID 73425113. Link

Sources

• 1. PubChemLite - 2-chloro-4-(1,1-difluoroethyl)pyridine (C7H6ClF2N) [pubchemlite.lcsb.uni.lu]
• 2. ipindexing.com [ipindexing.com]

Comparison of 1,1-difluoroethyl vs trifluoromethyl group metabolic stability

Comparative Guide: 1,1-Difluoroethyl ( ) vs. Trifluoromethyl ( ) Metabolic Stability

Audience: Medicinal Chemists, DMPK Scientists, and Drug Discovery Leads.[1] Objective: To provide a technical comparison of the 1,1-difluoroethyl (

) and trifluoromethyl ( ) groups, focusing on metabolic stability, physicochemical trade-offs, and experimental validation.

Executive Summary: The "Fluorine Tax" vs. Stability[2]

In medicinal chemistry, the trifluoromethyl group (

) is the gold standard for blocking metabolic hot spots and increasing potency. However, it imposes a "lipophilicity tax"—significantly increasing LogP, which can lead to poor solubility and high clearance.

The 1,1-difluoroethyl group (

) has emerged as a superior bioisostere in specific contexts. Key Verdict:

• Metabolic Stability:

  is absolute; is functionally equivalent in most biological contexts (due to strong inductive deactivation of the terminal methyl) but theoretically susceptible to extreme oxidative conditions.

• Lipophilicity: ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  consistently exhibits lower lipophilicity (approx.[2][3] 0.3–0.5 LogP units lower) compared to , despite containing an additional carbon atom.

• Application: Use

  when maximum metabolic blockade is required regardless of lipophilicity. Use to rescue solubility or lower LogD while maintaining metabolic stability.

Physicochemical & Mechanistic Comparison

To understand the metabolic fate of these groups, we must first analyze their electronic and steric environments.

Comparative Data Table

Feature	Trifluoromethyl ( )	1,1-Difluoroethyl ( )	Impact on Drug Design
Hybridization			Both offer 3D character.
Electronic Effect	Strong EWG ( )	Moderate EWG	is less electron-withdrawing, altering pKa of nearby amines less drastically.
Lipophilicity ( )	High (Hydrophobic)	Moderate	Critical Differentiator: is more polar due to the C-F dipole vector sum and lack of complete symmetry.
Metabolic Risk	Negligible	Low	Terminal is deactivated by adjacent .
Steric Volume	Isopropyl / Ethyl	Isopropyl	is bulkier; requires cavity analysis.

The Mechanism of Metabolic Stability

Why is

inert? The C-F bond energy ( 116 kcal/mol) renders the group resistant to the radical abstraction mechanisms utilized by Cytochrome P450 (CYP450) enzymes. The high ionization potential prevents the formation of the radical cation intermediate required for oxidation.

Why is

stable (despite having C-H bonds)? The terminal methyl group in contains C-H bonds, which are typically "soft spots" for CYP450 (e.g., in an ethyl group). However, the gem-difluoro moiety exerts a powerful electron-withdrawing inductive effect ( ).

• Bond Polarization: The fluorine atoms pull electron density away from the adjacent carbon, and subsequently from the terminal methyl C-H bonds.

• Increased BDE: This inductive effect increases the Bond Dissociation Energy (BDE) of the terminal C-H bonds.

• Deactivation: The CYP450 high-valent Iron-Oxo species (

  ) acts as an electrophile. It struggles to abstract a hydrogen atom from the electron-deficient terminal methyl of the group.

Decision Framework: When to Switch?

The following logic diagram illustrates the decision process for selecting between these two fluorinated motifs during Lead Optimization.

Caption: Decision matrix for prioritizing

vs. based on lipophilicity constraints.

Experimental Validation: Microsomal Stability Assay

To empirically verify the stability of the

group compared to , a Microsomal Stability Assay is required. This protocol is designed to be self-validating through the use of internal standards and specific controls.

Protocol Design Principles (Causality)

• Why Microsomes? They contain the highest concentration of CYP450 and UGT enzymes, the primary drivers of oxidative metabolism.

• Why NADPH? CYP450s are cofactor-dependent. Without regenerating NADPH (via an explicit generating system), the reaction will stall, producing false "stable" results.

• Why

  Test Concentration? We test at low concentrations to ensure we are operating under linear kinetic conditions ( ), allowing for accurate intrinsic clearance ( ) calculation.

Step-by-Step Methodology

Materials:

• Pooled Human/Rat Liver Microsomes (20 mg/mL).

• NADPH Regenerating System (Glucose-6-phosphate, G6P-Dehydrogenase,

  ).

• Test Compounds (

  analog, analog).

• Positive Control: Verapamil (High clearance) or Testosterone.

• Negative Control: Warfarin (Low clearance) or heat-inactivated microsomes.

Workflow:

• Pre-Incubation:

  • Prepare a master mix of Microsomes (0.5 mg/mL final) in Phosphate Buffer (100 mM, pH 7.4).

  • Add Test Compound (1

    M final, <0.1% DMSO).

  • Incubate at 37°C for 5 minutes (allows compound binding equilibrium).

• Reaction Initiation:

  • Add NADPH Regenerating System to start the reaction (Time

    ).

  • Self-Validation Step: Immediately remove an aliquot for

    to verify initial concentration.

• Sampling (Kinetic Profiling):

  • Sample at

    minutes.

  • Quenching: Transfer aliquot into ice-cold Acetonitrile (ACN) containing an Internal Standard (e.g., Tolbutamide).

  • Causality: The cold ACN precipitates proteins and denatures enzymes, instantly stopping metabolism. The Internal Standard corrects for injection variability in LC-MS.

• Analysis:

  • Centrifuge samples (4000 rpm, 20 min) to pellet protein.

  • Analyze supernatant via LC-MS/MS (MRM mode).

Data Processing & Interpretation

Calculate the percent remaining of the parent compound relative to the Internal Standard. Plot

vs. Time.

Expected Results:

• Analog: remaining at 60 min (Low ).
• Analog: remaining at 60 min (Low ).

• Ethyl (

  ) Analog (Control): remaining (High due to oxidation).

Visualizing the Experimental Workflow

Caption: Workflow for the self-validating Microsomal Stability Assay.

Case Study: Lipophilicity Modulation

Research by Jeffries et al. (AstraZeneca) demonstrated the utility of this switch. In a study of fluorinated alkanols and evenamide analogues, replacing a terminal

with :

• Lipophilicity: Resulted in a lower LogP, despite the ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  group being larger (longer chain) than .[4][5] This defies the standard "add carbon, increase lipophilicity" rule because the dipole interacts more favorably with water than the apolar sphere.

• Stability: The

  analogues retained high metabolic stability, comparable to the parent, confirming the inductive protection of the methyl group.

References

• Jeffries, B., et al. (2018).[4] Reducing the Lipophilicity of Perfluoroalkyl Groups by CF2–F/CF2–Me or CF3/CH3 Exchange.[4][5][6] Journal of Medicinal Chemistry, 61(23), 10602–10618.[4][6] [Link]

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. [Link]

• Zafrani, Y., et al. (2017). Difluoromethyl Bioisostere: Examining the “Lipophilic Hydrogen Bond Donor” Concept. Journal of Medicinal Chemistry, 60(2), 797–804. [Link][7]

• Mykhailiuk, P. K. (2019).[8][9][10] Saturated bioisosteres of benzene: where to go next? Organic & Biomolecular Chemistry, 17, 2839-2849. [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. pubs.acs.org [pubs.acs.org]
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• 8. Saturated bioisosteres of benzene: where to go next? - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 10. BJOC - Fluorine-containing substituents: metabolism of the α,α-difluoroethyl thioether motif [beilstein-journals.org]

A Senior Application Scientist's Guide to the 1,1-Difluoroethyl Group: A Metabolic Blocker in Modern Medicinal Chemistry

In the relentless pursuit of efficacious and safe therapeutics, medicinal chemists grapple with the multifaceted challenge of optimizing a molecule's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. A primary hurdle in this journey is metabolic instability, where promising drug candidates are rapidly broken down by metabolic enzymes, most notably the Cytochrome P450 (CYP) family, leading to poor pharmacokinetic profiles and diminished therapeutic effect.[1][2][3] To counteract this, chemists employ a strategy of "metabolic blocking," introducing chemical modifications at metabolically vulnerable sites to enhance the drug's resilience.

This guide provides an in-depth comparison of the 1,1-difluoroethyl group (-CF2CH3) as a metabolic blocker, contrasting its performance with common bioisosteric alternatives like the methyl (-CH3), methoxy (-OCH3), and trifluoromethyl (-CF3) groups. We will explore the underlying chemical principles, present supporting experimental data, and provide a detailed protocol for assessing metabolic stability in your own laboratory.

The Challenge of Metabolic Oxidation

Many drug scaffolds contain lipophilic alkyl or alkoxy groups that, while often crucial for binding to the target protein, are susceptible to oxidative metabolism. For instance, a terminal methyl group can be hydroxylated to a primary alcohol, which is then further oxidized to an aldehyde and a carboxylic acid, facilitating rapid excretion. Similarly, O-demethylation of a methoxy group is a common metabolic pathway.[3] Blocking these pathways without compromising the desired biological activity is a key objective of drug design.

The introduction of fluorine atoms at a metabolically labile position is a well-established strategy to prevent this unwanted oxidation.[3][4] The exceptional strength of the carbon-fluorine (C-F) bond and the high electronegativity of fluorine render the adjacent C-H bonds less susceptible to enzymatic attack.

Comparative Analysis: -CF2CH3 vs. Key Alternatives

The 1,1-difluoroethyl group has emerged as a particularly valuable motif because it can act as a bioisostere for other common groups, mimicking their steric and electronic properties while offering superior metabolic stability.[5][6][7]

Mechanism of Metabolic Blocking

The core advantage of the 1,1-difluoroethyl group lies in the strength and polarity of its C-F bonds. Cytochrome P450 enzymes typically initiate oxidation by abstracting a hydrogen atom. The high electronegativity of the two fluorine atoms in the -CF2CH3 group inductively withdraws electron density from the adjacent C-H bonds of the methyl group, strengthening them and increasing the activation energy required for hydrogen atom abstraction. This makes the entire group significantly more resistant to oxidative metabolism compared to a standard ethyl or methyl group.

Caption: Mechanism of metabolic blocking by the 1,1-difluoroethyl group.

Physicochemical and Metabolic Property Comparison

The choice of a metabolic blocker is a delicate balance. It must prevent metabolism while maintaining or improving other crucial properties like solubility, lipophilicity (LogP), and target affinity. The 1,1-difluoroethyl group often provides a superior balance compared to its alternatives.

Property	Methyl (-CH3)	Methoxy (-OCH3)	Trifluoromethyl (-CF3)	1,1-Difluoroethyl (-CF2CH3)	Causality & Rationale
Metabolic Stability	Low	Low to Moderate	High	High	The strong C-F bonds in -CF3 and -CF2CH3 resist CYP450-mediated oxidation. O-demethylation is a common metabolic pathway for -OCH3.[3]
Lipophilicity (LogP)	Moderate	Low	High	Moderate	Fluorine is highly electronegative but also lipophilic. The -CF3 group significantly increases lipophilicity. The -CF2CH3 group offers a more moderate increase, often beneficial for maintaining a balanced ADME profile.[8][9]
Hydrogen Bond Donor	No	No	No	Weak	The C-H bond in the difluoromethyl moiety is polarized by the adjacent fluorine atoms, allowing it to act as a weak hydrogen bond donor, which can sometimes provide additional beneficial interactions with the target protein.[10]
Bioisosterism	N/A	Can be a bioisostere for -OH, -NH2	Can be a bioisostere for isopropyl	Excellent bioisostere for Methoxy (-OCH3)	The -CF2CH3 group effectively mimics the steric and electronic features of a methoxy group, allowing for its substitution to block metabolism with a high probability of retaining biological activity.[5][6]

Case Study: Dihydroorotate Dehydrogenase (DHODH) Inhibitors

A compelling example of the 1,1-difluoroethyl group's utility is seen in the development of triazolopyrimidine-based DHODH inhibitors. In one instance, the replacement of a metabolically labile methoxy group with a 1,1-difluoroethyl group resulted in a significant improvement in potency, showcasing the successful application of this bioisosteric replacement strategy to enhance drug properties.[5]

Experimental Guide: Assessing Metabolic Stability

To quantitatively compare the effectiveness of the 1,1-difluoroethyl group, the most common and robust method is the in vitro liver microsomal stability assay. This assay measures the rate at which a compound is metabolized by the primary drug-metabolizing enzymes found in the liver.[1]

Principle

Liver microsomes are vesicles of the endoplasmic reticulum that contain a high concentration of Phase I metabolic enzymes, particularly cytochrome P450s.[1][2] The test compound is incubated with liver microsomes in the presence of the necessary cofactor, NADPH, which initiates the metabolic reactions.[11] Samples are taken at various time points, the reaction is stopped, and the remaining concentration of the parent compound is measured by LC-MS/MS. The rate of disappearance is then used to calculate key parameters like half-life (t½) and intrinsic clearance (Clint).

Experimental Workflow Diagram

Caption: Workflow for a typical liver microsomal stability assay.

Detailed Step-by-Step Protocol

This protocol is designed as a self-validating system, incorporating necessary controls to ensure data integrity.

Materials:

• Pooled Human Liver Microsomes (e.g., from XenoTech or BioIVT)[11][12]

• Potassium Phosphate Buffer (100 mM, pH 7.4)[11]

• NADPH Regenerating System (or 1 mM NADPH solution)[1]

• Test Compounds (10 mM stock in DMSO)

• Positive Control Compounds (e.g., Midazolam, Dextromethorphan)[11]

• Negative Control Compound (e.g., Warfarin - low clearance)

• Acetonitrile (ACN), ice-cold, containing an analytical internal standard (IS)

• 96-well incubation plates and collection plates

• Multichannel pipette, incubator (37°C), centrifuge

• LC-MS/MS system

Procedure:

• Preparation (on ice):

  • Causality: Performing preparations on ice is critical to prevent premature enzyme activity and degradation.

  • Thaw the liver microsomes rapidly in a 37°C water bath and immediately place them on ice.[12]

  • Dilute the microsomes to a working concentration of 1 mg/mL in cold phosphate buffer. Prepare enough for all reactions.

  • Prepare the test compound and control solutions by diluting the 10 mM DMSO stocks to an intermediate concentration in buffer. This minimizes the final DMSO concentration to <0.5%, which is important to avoid inhibiting the enzymes.

  • Prepare the NADPH solution (1 mM) in cold buffer.

• Incubation Setup:

  • In a 96-well plate, add the diluted microsome solution to each well.

  • Add the diluted test compounds and controls to their respective wells. The final test compound concentration is typically 1 µM.[11]

  • Self-Validation: Include two types of negative control wells for each compound:

    • "No Cofactor" Control: Contains microsomes and test compound but receives buffer instead of NADPH. This confirms that compound loss is NADPH-dependent.[1]

    • "t=0" Control: Contains all components, but the quenching solution is added before the NADPH to establish the baseline concentration.

• Reaction Initiation and Sampling:

  • Pre-incubate the plate at 37°C for 5-10 minutes to allow the system to reach thermal equilibrium.

  • Initiate the reaction by adding the pre-warmed NADPH solution to all wells (except the "No Cofactor" controls). Mix gently. This is your t=0 for the reaction kinetics.

  • At specified time points (e.g., 5, 15, 30, 45 minutes), withdraw an aliquot from each well and transfer it to a collection plate containing ice-cold acetonitrile with the internal standard.[1]

  • Causality: The cold acetonitrile serves two purposes: it precipitates the microsomal proteins, thereby stopping the enzymatic reaction, and the internal standard allows for accurate quantification by correcting for variations in sample processing and instrument response.

• Sample Processing and Analysis:

  • Once all time points are collected, seal the collection plate and centrifuge at high speed (e.g., 4000 rpm for 20 min) to pellet the precipitated proteins.[13]

  • Carefully transfer the supernatant to a new 96-well plate for analysis.

  • Analyze the samples by LC-MS/MS. Develop a method that can quantify the parent compound and the internal standard.

• Data Analysis:

  • Plot the natural logarithm (ln) of the percentage of the parent compound remaining versus time.

  • The slope of this line (k) is the elimination rate constant.

  • Calculate the half-life (t½) using the formula: t½ = 0.693 / k

  • Calculate the intrinsic clearance (Clint) using the formula: Clint (µL/min/mg protein) = (0.693 / t½) / (mg/mL microsomal protein)

Conclusion

The strategic incorporation of a 1,1-difluoroethyl group is a powerful and field-proven tactic in medicinal chemistry to overcome metabolic instability. By acting as a robust bioisostere for common moieties like the methoxy group, it effectively blocks oxidative metabolism at vulnerable positions without drastically altering the physicochemical properties required for potent biological activity.[5][7] The quantitative assessment of its impact through standardized in vitro assays, such as the liver microsomal stability protocol detailed here, is an essential step in the drug discovery process. This allows researchers to make data-driven decisions, rationally designing drug candidates with improved pharmacokinetic profiles and a higher probability of clinical success.

References

• Liu, J., Zhang, J., Li, X., et al. (2019). 1,1-Difluoroethyl chloride (CH3CF2Cl), a novel difluoroalkylating reagent for 1,1-difluoroethylation of arylboronic acids. RSC Advances. Available from: [Link]

• Obach, R. S., et al. (2021). Synthesis of aryl 2-bromo-2-chloro-1,1-difluoroethyl ethers through the base-mediated reaction between phenols and halothane. Beilstein Journal of Organic Chemistry. Available from: [Link]

• Prakash, G. K. S., et al. (2007). Synthesis of 1,1-difluoroethylsilanes and their application for the introduction of the 1,1-difluoroethyl group. Tetrahedron Letters. Available from: [Link]

• Cyprotex (An Evotec Company). (n.d.). Microsomal Stability. Available from: [Link]

• Mercell. (n.d.). Metabolic stability in liver microsomes. Available from: [Link]

• Ackley, D. C., Rockich, K. T., & Timothy, R. (2004). Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. Springer Protocols. Available from: [Link]

• Sygnature Discovery. (n.d.). Microsomal stability assay for human and mouse liver microsomes - drug metabolism. Available from: [Link]

• Wernevik, J., et al. (2020). Protocol for the Human Liver Microsome Stability Assay. ResearchGate. Available from: [Link]

• Priya A., Mahesh Kumar N., & Shachindra L. N. (2025). Fluorine in drug discovery: Role, design and case studies. The Pharma Innovation Journal. Available from: [Link]

• BD Biosciences. (2012). Protocols Using Plateable Human Hepatocytes in ADME Assays. Available from: [Link]

• MTT-SCS. (n.d.). In vitro drug metabolism: for the selection of your lead compounds. Available from: [Link]

• Merck Millipore. (n.d.). Metabolic Stability Assays. Available from: [Link]

• Kilbourn, M. R., & Subramanian, R. (1990). Synthesis of fluorine-18 labeled 1,1-difluoro-2,2-dichloroethyl aryl ethers by 18F-for-19F exchange. Journal of Labelled Compounds and Radiopharmaceuticals. Available from: [Link]

• Chalmers University of Technology. (n.d.). Miniaturization of two high throughput metabolic stability assays in early drug discovery. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,1-difluoroalkanes. Available from: [Link]

• Sap, J. B. I., et al. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews. Available from: [Link]

• Gouverneur, V., et al. (2019). Fluorine-containing substituents: metabolism of the α,α-difluoroethyl thioether motif. Beilstein Journal of Organic Chemistry. Available from: [Link]

• Wikipedia. (n.d.). Methoxyflurane. Available from: [Link]

• ResearchGate. (n.d.). (A) 1,1‐Difluoroethyl‐containing bioactive and drug molecules; B)... Available from: [Link]

• Huet, R., et al. (2020). 1,1-Difluoroethane Detection Time in Blood after Inhalation Abuse Estimated by Monte Carlo PBPK Modeling. Pharmaceutics. Available from: [Link]

• Huet, R., et al. (2020). 1,1-Difluoroethane Detection Time in Blood after Inhalation Abuse Estimated by Monte Carlo PBPK Modeling. Pharmaceutics. Available from: [Link]

• MDPI. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Available from: [Link]

• Huet, R., et al. (2020). 1,1-Difluoroethane Detection Time in Blood after Inhalation Abuse Estimated by Monte Carlo PBPK Modeling. PMC. Available from: [Link]

• Scilit. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Available from: [Link]

• ResearchGate. (2019). 1,1-Difluoroethyl chloride (CH3CF2Cl), a novel difluoroalkylating reagent for 1,1-difluoroethylation of arylboronic acids. Available from: [Link]

• ChemRxiv. (n.d.). Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. Available from: [Link]

• RSC Advances. (n.d.). 1,1-Difluoroethyl chloride (CH3CF2Cl), a novel difluoroalkylating reagent for 1,1-difluoroethylation of arylboronic acids. Available from: [Link]

• Besset, T., et al. (2019). Recent Advances for the Direct Introduction of the CF2Me Moiety. Frontiers in Chemistry. Available from: [Link]

• ResearchGate. (2018). Comparative effects of trifluoromethyl- and methyl-group substitutions in proline. Available from: [Link]

• O'Hagan, D. (2008). The role of fluorine in medicinal chemistry. Journal of Fluorine Chemistry. Available from: [Link]

• ResearchGate. (n.d.). Application of the 1,1-difluoroethyl phosphonium salt for the... Available from: [Link]

• National Institutes of Health. (n.d.). Fluoroalkoxylated C-3 and C-9 (S)-12-Bromostepholidine Analogues with D1R Antagonist Activity. Available from: [Link]

• Burri, C., et al. (2004). The pharmacokinetics of eflornithine (alpha-difluoromethylornithine) in patients with late-stage T.b. gambiense sleeping sickness. European Journal of Clinical Pharmacology. Available from: [Link]

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A Scientist's Guide to Pyridine Basicity: The Transformative Impact of 2-Position Fluorination

For the medicinal chemist, the pyridine ring is a cornerstone of molecular design. Its nitrogen atom provides a crucial handle for tuning physicochemical properties, influencing everything from solubility to target engagement. A key parameter in this molecular calculus is the basicity of the pyridine nitrogen, quantified by its pKa. This guide offers an in-depth exploration of how a seemingly simple modification—the introduction of a fluorine atom at the 2-position—dramatically reshapes the electronic landscape of the pyridine ring and, consequently, its basicity. We will delve into the underlying electronic principles, provide comparative experimental data, and outline a robust protocol for pKa determination, offering researchers, scientists, and drug development professionals a comprehensive understanding of this powerful synthetic strategy.

The Fundamentals of Pyridine Basicity

Pyridine, a heterocyclic aromatic compound, owes its basicity to the lone pair of electrons on the nitrogen atom.[1] Unlike the nitrogen lone pair in pyrrole, which is part of the aromatic sextet, pyridine's lone pair resides in an sp² hybrid orbital in the plane of the ring, making it available to accept a proton.[1] The pKa of the conjugate acid of pyridine, the pyridinium ion, is approximately 5.25, indicating it is a weak base.[1]

The basicity of a substituted pyridine is a delicate balance of electronic effects exerted by the substituents on the ring. Electron-donating groups (EDGs) increase electron density on the nitrogen, making the lone pair more available for protonation and thus increasing basicity (higher pKa). Conversely, electron-withdrawing groups (EWGs) decrease electron density at the nitrogen, leading to a decrease in basicity (lower pKa). These effects are primarily transmitted through two mechanisms: the inductive effect and the resonance effect.

The Dramatic pKa Shift: A Head-to-Head Comparison of Pyridine and 2-Fluoropyridine

The introduction of a highly electronegative fluorine atom at the 2-position of the pyridine ring has a profound impact on its basicity. A direct comparison of their pKa values reveals the magnitude of this effect.

Compound	Structure	pKa of Conjugate Acid
Pyridine	C₅H₅N	5.25[1]
2-Fluoropyridine	C₅H₄FN	-0.44

Table 1: Comparison of the pKa values of the conjugate acids of Pyridine and 2-Fluoropyridine.

As the data clearly shows, the pKa of 2-fluoropyridine is drastically lower than that of pyridine, indicating a significant decrease in basicity. This transformation from a weak base to a very weak base can be attributed to the powerful electron-withdrawing nature of the fluorine atom.

Unpacking the Electronic Effects: Inductive vs. Resonance

The dramatic reduction in basicity upon 2-fluorination is primarily a consequence of the strong inductive effect (-I effect) of the fluorine atom. Fluorine is the most electronegative element, and it strongly pulls electron density towards itself through the sigma bonds of the pyridine ring.[2][3] This inductive withdrawal of electron density is most pronounced at the adjacent carbon atom (C2) and significantly reduces the electron density on the nitrogen atom, making its lone pair less available for protonation.

While fluorine can also exert a resonance effect (+M effect) by donating one of its lone pairs into the aromatic system, in the case of halogens, the inductive effect is generally considered to be more dominant in influencing the basicity of amines.[4][5] For 2-fluoropyridine, the strong -I effect far outweighs any potential +M effect, leading to the observed substantial decrease in basicity.

Sources

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• 2. Case studies of fluorine in drug discovery [ouci.dntb.gov.ua]
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• 5. 2-Fluoropyridine prosthetic compounds for the 18F labeling of bombesin analogues - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 4-Chloro-2-(1,1-difluoroethyl)pyridine

The following guide details the operational safety protocols for handling 4-Chloro-2-(1,1-difluoroethyl)pyridine .

As a Senior Application Scientist, I must emphasize that standard laboratory PPE protocols (e.g., single nitrile gloves) are insufficient for this compound.[1] The introduction of the 1,1-difluoroethyl moiety significantly increases the molecule's lipophilicity compared to its non-fluorinated pyridine analogs.[1] This structural change enhances its ability to penetrate the stratum corneum (outer skin layer) and cellular membranes, necessitating a "Barrier-First" approach to PPE.[1]

Part 1: Risk Assessment & Molecular Logic

To select the correct PPE, we must understand the molecule's behavior:

• The Pyridine Core: Inherently toxic and a known respiratory irritant. Pyridines can be absorbed rapidly through the skin and may cause neurological effects.

• The Chlorine Substituent (C4): Adds reactivity. While stabilizing the ring somewhat, it maintains the compound's status as a potential alkylating agent or sensitizer.

• The 1,1-Difluoroethyl Group (C2): This is the critical safety factor. Fluorination typically increases volatility and lipid solubility. This means the compound can permeate standard nitrile gloves faster than non-fluorinated pyridine and enter the bloodstream more efficiently upon contact.

Hazard Classification (Conservative Class-Based Assessment):

• H302: Harmful if swallowed.[2][3][4][5]

• H315/H319: Causes skin and serious eye irritation (Potential H314 Corrosive in high concentrations).[5]

• H335: May cause respiratory irritation.[2][4][5][6]

• H310/H311: (Potential) Fatal/Toxic in contact with skin (Treat as high-risk for absorption).[1]

Part 2: Personal Protective Equipment (PPE) Specifications

The following table summarizes the mandatory PPE. Note the distinction between "Standard Handling" and "High-Risk Operations" (e.g., scale-up, neat liquid handling).[1]

Protection Zone	Standard Protocol (<1g, Dilute Solutions)	High-Risk Protocol (>1g, Neat Liquid, Spills)	Scientific Rationale
Hand Protection	Double Gloving: 1. Inner: Nitrile (4 mil)2. Outer: Nitrile (4-8 mil)	Laminate Barrier: 1. Inner: Silver Shield / 4H® (Laminate) 2.[7] Outer: Nitrile (for dexterity)	Halogenated pyridines degrade nitrile. Laminate films provide >4h breakthrough time against small aromatics.
Respiratory	Fume Hood Only (Face velocity: 100 fpm)	Fume Hood + Respirator (If outside hood: Full-face w/ OV Cartridge)	Fluorinated side chains increase vapor pressure.[1] Inhalation risks pulmonary edema.[6]
Ocular	Chemical Splash Goggles (ANSI Z87.1)	Face Shield + Splash Goggles	Pyridines are basic; splashes can cause corneal opacity.
Body	Lab Coat (Cotton/Poly blend), Long pants, Closed shoes	Tyvek® Sleeves or Apron (Chemical Resistant)	Prevents absorption through clothing fibers.[1]

Glove Selection Logic (Graphviz Flow)

The following decision tree illustrates the logic for selecting hand protection based on the state of the chemical.

Figure 1: Glove selection logic based on chemical concentration and permeation risk.[1]

Part 3: Operational Protocols

Weighing & Transfer (Critical Step)

• The Problem: Static charge is common with fluorinated powders/liquids, leading to "jumping" or aerosolization.

• The Protocol:

  • Engineering Control: All weighing must occur inside a chemical fume hood or a vented balance enclosure.

  • Technique: Use a disposable anti-static weighing boat. Do not use metal spatulas if the compound is potentially corrosive to metals; use PTFE-coated or glass tools.

  • Decontamination: Immediately wipe the balance area with a tissue soaked in dilute HCl (1M) followed by water to neutralize any basic pyridine residues, then dispose of the tissue as solid hazardous waste.

Reaction Setup

• Solvent Choice: Avoid using chlorinated solvents (DCM, Chloroform) if possible, as they can act as a vehicle to carry the pyridine derivative through glove materials even faster.

• Temperature Control: If heating is required, use a silicone oil bath or heating block. Never use a water bath for fluorinated pyridines, as accidental breakage can lead to rapid volatilization or hydrolysis (releasing HF if decomposition occurs).

Waste Disposal

• Segregation: Do not mix with oxidizing acids (Nitric, Piranha).

• Labeling: Clearly label waste containers as "Halogenated Solvent/Organic - Contains Fluorinated Pyridine."

• PH Adjustment: Ensure the waste stream is not acidic; acidic conditions can protonate the pyridine nitrogen, making it a salt, but can also catalyze hydrolysis of the difluoroethyl group. Keep waste neutral to slightly basic (pH 8-9).

Part 4: Emergency Response

In the event of exposure, the lipophilicity of the 1,1-difluoroethyl group means you have less time to react before systemic absorption occurs.[1]

Figure 2: Immediate emergency response workflow for exposure incidents.

Specific Medical Note: If exposed, inform medical personnel that the compound is a fluorinated pyridine . While unlikely to release free Hydrofluoric Acid (HF) immediately upon contact (unlike acid fluorides), the metabolic breakdown could release fluoride ions. Calcium gluconate gel is generally not required for the initial skin contact unless specific decomposition to HF is suspected, but monitoring for signs of fluoride toxicity (hypocalcemia) is prudent for significant exposures.

References

• PubChem. (n.d.).[8] 4-Chloro-2-(difluoromethyl)pyridine Compound Summary. National Library of Medicine. Retrieved from [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link][9]

• Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment: Chemical Resistance Selection Chart. Retrieved from [Link]

Sources

• 1. 4-Chloro-2,3-difluoropyridine | 851178-99-9 [chemicalbook.com]
• 2. fishersci.com [fishersci.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. kishida.co.jp [kishida.co.jp]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. spokane.wsu.edu [spokane.wsu.edu]
• 8. 4-Chloro-2-(difluoromethyl)pyridine | C6H4ClF2N | CID 58154524 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. orgsyn.org [orgsyn.org]